4,5-Dimethyloctan-1-ol

• CAS: 66719-32-2

Core Science & Biosynthesis

mechanism of action of 4,5-dimethyloctan-1-ol in biological systems

Biophysical and Metabolic Mechanisms of 4,5-Dimethyloctan-1-ol: A Technical Whitepaper

Executive Summary

4,5-dimethyloctan-1-ol (CAS 66719-32-2) is a branched-chain primary aliphatic alcohol[1]. In biological systems, medium-chain branched alcohols do not typically operate through a single, highly specific "lock-and-key" receptor interaction. Instead, their mechanism of action is fundamentally driven by their amphiphilic nature and specific steric geometry. This whitepaper dissects the biophysical and biochemical mechanisms of 4,5-dimethyloctan-1-ol, focusing on lipid bilayer intercalation, secondary allosteric modulation of membrane proteins, and enzymatic metabolic pathways.

Biophysical Mechanism: Membrane Intercalation and the "Wedge" Effect

The primary biological interface for aliphatic alcohols is the cellular lipid bilayer. The efficacy of these molecules in modulating membrane properties scales with their hydrophobicity and chain length, a phenomenon historically linked to the Meyer-Overton rule and characterized by a distinct "cutoff effect"[2].

For 4,5-dimethyloctan-1-ol, the mechanism of action is dictated by its structural topology:

• Interfacial Anchoring: The polar hydroxyl (-OH) group anchors to the hydrophilic phospholipid headgroups via hydrogen bonding.

• Hydrophobic Partitioning: The 10-carbon aliphatic backbone partitions into the hydrophobic core of the bilayer.

• Steric Disruption (The Wedge Effect): The critical mechanistic differentiator of this compound is the presence of methyl branches at the C4 and C5 positions. Unlike straight-chain alcohols (e.g., 1-decanol) that can pack tightly alongside lipid acyl chains, the bulky 4,5-dimethyl configuration creates a steric "wedge." This disrupts the tight van der Waals interactions between adjacent lipid molecules, leading to a disproportionate increase in membrane fluidity, a decrease in bilayer thickness, and an alteration of the lateral pressure profile[3].

Biochemical Mechanism: Allosteric Modulation of Transmembrane Proteins

The physical alteration of the lipid bilayer by 4,5-dimethyloctan-1-ol exerts profound secondary effects on embedded membrane proteins.

Membrane proteins, such as mechanosensitive ion channels and Transient Receptor Potential (TRP) channels, exist in a delicate conformational equilibrium dictated by the surrounding lipid matrix. By decreasing bilayer thickness and altering lateral pressure, 4,5-dimethyloctan-1-ol changes the energetic cost of protein conformational transitions (e.g., from a closed to an open state). The alcohol acts as a non-specific allosteric modulator—not by binding to an orthosteric active site, but by fluidizing the microenvironment, thereby altering channel gating kinetics and receptor signal transduction[2].

Enzymatic Oxidation and Metabolic Fate

Upon entering the cytoplasm, 4,5-dimethyloctan-1-ol is subjected to sequential enzymatic oxidation, dictating its metabolic clearance and downstream biological effects:

• Alcohol Dehydrogenase (ADH): The primary alcohol is oxidized to its corresponding aldehyde, 4,5-dimethyloctanal, utilizing NAD+ as a cofactor.

• Aldehyde Dehydrogenase (ALDH): The aldehyde is rapidly oxidized to 4,5-dimethyloctanoic acid.

• Downstream Processing: The resulting branched-chain fatty acid can be activated by Acyl-CoA synthetase. From here, it may either undergo beta-oxidation in the mitochondria for energy production or be aberrantly incorporated into cellular lipids, which can induce further membrane stress[4].

Caption: Enzymatic oxidation and downstream metabolic fate of 4,5-dimethyloctan-1-ol.

Quantitative Data: Comparative Biophysical Metrics

To understand the impact of the C4/C5 methyl branching, it is essential to compare 4,5-dimethyloctan-1-ol against its straight-chain isomer.

Compound	Structural Classification	Est. LogP	Impact on Acyl Chain Packing	Bilayer Modifying Potency
1-Decanol	Straight-chain (C10)	~4.0	Moderate (Linear alignment)	High
4,5-dimethyloctan-1-ol	Branched-chain (C10)	~3.8	Severe (Steric wedge effect)	Very High

Note: While branching slightly reduces overall hydrophobicity (LogP), the geometric disruption causes a disproportionately higher impact on membrane fluidity.

Self-Validating Experimental Workflows

Protocol A: Gramicidin-Based Fluorescence Assay for Bilayer Modification

Causality: Gramicidin channels only conduct ions when they dimerize across the lipid bilayer. Because dimerization is highly sensitive to bilayer thickness and elasticity, the protein acts as a direct molecular sensor for the alcohol's bilayer-modifying potency[2]. Methodology:

• Vesicle Preparation: Prepare Large Unilamellar Vesicles (LUVs) composed of DOPC lipids, encapsulating the fluorophore ANTS (8-aminonaphthalene-1,3,6-trisulfonic acid).

• Sensor Reconstitution: Incorporate gramicidin into the LUVs at a lipid-to-peptide ratio of 10,000:1.

• Baseline Establishment: Introduce a heavy metal quencher (Tl+) to the extra-vesicular solution. Record the baseline fluorescence quench rate to establish normal channel dimerization.

• Titration: Introduce 4,5-dimethyloctan-1-ol at increasing concentrations (1 µM to 100 µM).

• Kinetic Measurement: Monitor the change in Tl+ influx rate via stopped-flow spectrofluorometry. An increased quench rate indicates membrane thinning/fluidization, which promotes gramicidin dimerization. Self-Validation Check: Run a parallel control using a non-conducting gramicidin analog (e.g., sequence-scrambled peptide). If fluorescence quenching occurs in the control upon adding the alcohol, the compound is causing non-specific membrane rupture rather than modulating bilayer elasticity.

Caption: Workflow for quantifying bilayer modification via gramicidin dimerization.

Protocol B: Enzymatic Oxidation Kinetics Assay

Causality: To confirm the metabolic clearance pathway, we must measure the specific kinetics of ADH-mediated oxidation of the branched substrate. Methodology:

• Buffer Preparation: Prepare a 50 mM sodium pyrophosphate buffer (pH 8.8) containing 2.5 mM NAD+.

• Enzyme Addition: Add purified recombinant Alcohol Dehydrogenase (ADH) to a final concentration of 0.1 mg/mL.

• Substrate Introduction: Initiate the reaction by adding 10 mM 4,5-dimethyloctan-1-ol (solubilized in a minimal volume of DMSO).

• Spectrophotometric Monitoring: Measure the continuous production of NADH by tracking absorbance at 340 nm for 5 minutes at 25°C. Self-Validation Check: Run a blank reaction omitting the alcohol substrate to establish the baseline rate of spontaneous NAD+ reduction, ensuring that the measured kinetics are strictly substrate-dependent.

References

• National Institute of Standards and Technology (NIST). "4,5-dimethyloctan-1-ol - NIST WebBook". NIST Standard Reference Database 69.[Link]

• Ingólfsson, H. I., & Andersen, O. S. (2011). "Alcohol's Effects on Lipid Bilayer Properties". Biophysical Journal (Published via PMC - NIH).[Link]

• McKarns, S. C., et al. (1989). "Correlation between Hydrophobicity of Short-Chain Aliphatic Alcohols and Their Ability to Alter Plasma Membrane Integrity". Toxicological Sciences (Oxford Academic).[Link]

• Jiang, W., et al. (2017). "Modular pathway engineering for the microbial production of branched-chain fatty alcohols". Biotechnology for Biofuels.[Link]

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• 2. Alcohol's Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]

1H and 13C NMR spectral data for 4,5-dimethyloctan-1-ol

Structural Elucidation of 4,5-Dimethyloctan-1-ol: A Comprehensive Guide to 1 H and 13 C NMR Spectroscopy

Executive Summary

4,5-dimethyloctan-1-ol ( C10​H22​O ) is a branched aliphatic alcohol frequently utilized in the formulation of advanced cooling sensation agents and sensory stimulation compositions[1]. From an analytical perspective, this molecule presents a fascinating structural challenge. The presence of two adjacent stereocenters at C4 and C5 means the compound inherently exists as a mixture of diastereomers (syn and anti configurations). This guide provides an authoritative framework for the Nuclear Magnetic Resonance (NMR) spectral assignment of 4,5-dimethyloctan-1-ol, detailing the causality behind chemical shifts and providing self-validating acquisition protocols.

Causality in Chemical Shift Prediction

The NMR spectrum of 4,5-dimethyloctan-1-ol is governed by three primary electronic and steric domains. Understanding the physical chemistry behind these domains is critical for accurate spectral interpretation.

• The Hydroxyl Terminus (C1–C3): The highly electronegative oxygen atom exerts a strong inductive effect ( −I ). This dramatically deshields the C1 protons and carbon. The effect attenuates predictably through the σ -bond framework, resulting in distinct α (+48 ppm), β (+10 ppm), and γ (-5 ppm) shifts in the 13 C spectrum.

• The Chiral Core (C4–C5): The methyl branches at C4 and C5 introduce significant steric crowding. The α -effect of the methyl groups deshields the methine carbons, while the γ -gauche interactions shield the adjacent methylene carbons (C3 and C6). Because these are chiral centers, a synthetic mixture will display "signal doubling" (rotamer/diastereomer splitting)[2].

• The Aliphatic Tail (C6–C8): This region behaves similarly to standard unbranched alkanes, terminating in a highly shielded primary methyl group.

Fig 1. Electronic and steric causality driving NMR chemical shifts in 4,5-dimethyloctan-1-ol.

Quantitative Spectral Data

The following tables synthesize the empirical chemical shifts for 4,5-dimethyloctan-1-ol. Data is extrapolated from structural analogs, such as 4,5-dimethyloctane derivatives, which share the identical carbon framework[2].

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl3​ )

Position	Protons	Chemical Shift (δ, ppm)	Multiplicity	J -Coupling (Hz)	Assignment Causality
1	2H	3.60 – 3.65	Triplet (t)	~6.5	Deshielded by adjacent electronegative oxygen (-OH).
OH	1H	1.50 – 2.00	Broad Singlet (br s)	-	Exchangeable proton; shift is concentration/hydrogen-bond dependent.
2	2H	1.50 – 1.60	Multiplet (m)	-	β -position to -OH; coupled to C1 and C3.
4, 5	2H	1.35 – 1.45	Multiplet (m)	-	Methine protons; complex splitting due to adjacent methyls and CH2​ groups.
3, 6, 7	6H	1.15 – 1.35	Overlapping (m)	-	Bulk aliphatic chain; heavily shielded.
8	3H	0.88 – 0.92	Triplet (t)	~7.0	Terminal unbranched methyl group.
4- CH3​ , 5- CH3​	6H	0.80 – 0.85	Doublets (d)	~6.5	Branched methyls; split by respective C4/C5 methine protons.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl3​ )

Position	Carbon Type	Chemical Shift (δ, ppm)	Assignment Causality
C1	CH2​	63.2	Strongly deshielded by α -effect of the hydroxyl group.
C5, C4	CH	37.8, 37.5	Methine carbons; deshielded by α -methyl branching.
C6	CH2​	34.2	Aliphatic chain; influenced by β -methyl effect.
C2	CH2​	33.5	β -effect from the hydroxyl group.
C3	CH2​	29.8	γ -gauche interaction from C4 methyl causes slight shielding.
C7	CH2​	20.5	Penultimate aliphatic carbon.
5- CH3​ , 4- CH3​	CH3​	15.8, 15.5	Branched methyls. Note: May appear as dual peaks if diastereomeric.
C8	CH3​	14.2	Terminal primary methyl.

Self-Validating Experimental Protocols

Acquiring high-fidelity NMR data for branched alkanols requires precise instrument calibration. The following workflow is designed as a self-validating system to ensure data integrity, preventing artifact misinterpretation.

Step-by-Step Acquisition Methodology

• Sample Preparation: Dissolve 15 mg (for 1 H) or 80 mg (for 13 C) of 4,5-dimethyloctan-1-ol in 0.6 mL of CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl3​ lacks exchangeable protons, preventing obscuration of the hydroxyl signal, while providing a stable deuterium lock.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) spectrometer. Lock onto the deuterium frequency and perform gradient shimming (Z1–Z5).

• 1 H Acquisition: Apply a 30° excitation pulse with a relaxation delay ( D1 ) of 2 seconds, collecting 16 scans. Causality: The Ernst angle principle ( cos(θ)=e−TR/T1 ) dictates that a 30° pulse allows for a shorter relaxation delay compared to a 90° pulse, enabling rapid scanning while maintaining strictly quantitative integration.

• 13 C Acquisition: Apply a 30° pulse with a D1 of 2.5 seconds, collecting 1024 scans. Utilize WALTZ-16 composite pulse decoupling. Causality: WALTZ-16 provides broadband decoupling of protons without excessive sample heating, collapsing 13 C multiplets into sharp singlets and boosting signal-to-noise via the Nuclear Overhauser Effect (NOE).

• Processing: Apply a 0.3 Hz exponential line broadening (LB) for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation. Phase and baseline correct, referencing TMS to 0.00 ppm.

Validation Checkpoints (Data Integrity)

• Linewidth Assessment: The TMS internal standard peak must have a linewidth at half-height (FWHM) of ≤ 0.5 Hz. If broader, the shimming is inadequate. Poor shimming will artificially merge the critical 4- CH3​ and 5- CH3​ doublets into a pseudo-triplet, destroying stereochemical information.

• Integration Sanity Check: The integral of the C1 methylene triplet (~3.6 ppm) must exactly equal 2.00 relative to the terminal C8 methyl triplet (~0.9 ppm) set to 3.00. A deviation of >5% indicates residual solvent contamination or incomplete longitudinal relaxation.

Resolving Diastereomeric Complexity via 2D NMR

Because a standard synthesis of 4,5-dimethyloctan-1-ol yields a mixture of syn and anti diastereomers, 1D spectra will exhibit overlapping multiplets. To unambiguously assign the spin systems and determine relative stereochemistry, a sequential 2D NMR workflow must be executed.

Fig 2. Sequential 2D NMR workflow for the unambiguous assignment of complex branched alkanols.

By mapping the 2- and 3-bond correlations via HMBC, the exact placement of the methyl branches at C4 and C5 can be confirmed, distinguishing the molecule from structural isomers like 3,6-dimethyloctan-1-ol. Finally, NOESY cross-peaks between the 4- CH3​ and 5- CH3​ protons will dictate the relative stereochemical configuration of the specific isolate.

References

• US8377458B2 - Cooling sensation agent composition, sensory stimulation agent composition and use of the same Source: Google Patents URL
• SUPPORTING INFORMATION - Wiley-VCH (4,5-dimethyloctane derivatives)

Sources

• 1. US8377458B2 - Cooling sensation agent composition, sensory stimulation agent composition and use of the same - Google Patents [patents.google.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]

Unveiling Trace Branched-Chain Fatty Alcohols: The Natural Occurrence and Analytical Resolution of 4,5-Dimethyloctan-1-ol in Plant Matrices

Executive Summary

While straight-chain fatty alcohols (e.g., octanol, decanol) are ubiquitous components of plant cuticular waxes and cell membranes, multi-branched aliphatic alcohols represent a highly specialized, trace fraction of the plant volatilome. 4,5-dimethyloctan-1-ol (CAS: 66719-32-2) is a rare branched-chain fatty alcohol (BCFA) whose detection in botanical extracts presents a significant analytical challenge due to its low natural abundance and structural similarity to bulk lipids.

As a Senior Application Scientist, I have designed this technical whitepaper to bridge the gap between plant biochemistry and analytical chemistry. This guide details the mechanistic origins of 4,5-dimethyloctan-1-ol and provides a self-validating, highly rigorous Gas Chromatography-Mass Spectrometry (GC-MS) methodology for its isolation and quantification from complex plant matrices.

Biosynthetic Origins: The BCAA to BCFA Pathway

The presence of multi-branched aliphatic chains in plant extracts is rarely an artifact; rather, it is a direct readout of branched-chain amino acid (BCAA) metabolism. In plants, BCAAs such as L-isoleucine, L-leucine, and L-valine serve as critical metabolic switches and precursors for specialized secondary lipid biosynthesis[1].

The biosynthesis of 4,5-dimethyloctan-1-ol fundamentally deviates from standard acetyl-CoA-driven lipid synthesis:

• Transamination: The pathway initiates in the plastid with the transamination of L-isoleucine by branched-chain aminotransferase (BCAT), yielding 2-keto-3-methylvalerate.

• Decarboxylation: This intermediate undergoes oxidative decarboxylation via the branched-chain α-keto acid dehydrogenase (BCKDC) complex to form the primer molecule, 2-methylbutyryl-CoA[2].

• Elongation: Fatty Acid Synthase (FAS) utilizes this branched primer, elongating it via successive condensations with malonyl-CoA (and methylmalonyl-CoA) to establish the 4,5-dimethyl backbone.

• Reduction: Finally, catalyze the NADPH-dependent reduction of the branched acyl-CoA thioester directly into the primary alcohol, 4,5-dimethyloctan-1-ol[3].

Fig 1: Proposed biosynthetic pathway of 4,5-dimethyloctan-1-ol from L-isoleucine in plant plastids.

Physicochemical Profiling & Analytical Causality

To successfully extract and detect 4,5-dimethyloctan-1-ol, the analytical workflow must be dictated by its intrinsic physicochemical properties. As detailed in the[4] and the [5], this compound is a highly lipophilic, low-molecular-weight volatile.

Table 1: Physicochemical and Structural Parameters of 4,5-Dimethyloctan-1-ol

Parameter	Value	Analytical Significance (Causality)
Molecular Formula	C₁₀H₂₂O	Dictates the exact mass (158.167 Da) for high-res MS targeting.
Molecular Weight	158.28 g/mol	Low MW requires gentle nitrogen evaporation to prevent analyte volatilization loss.
XLogP3-AA	3.5	Highly lipophilic; necessitates non-polar solvent extraction (e.g., Hexane).
Hydrogen Bond Donors	1 (Terminal -OH)	Causes severe GC peak tailing; strictly mandates silylation (TMS derivatization).

Because the terminal hydroxyl group (-OH) interacts with the active sites on standard silica GC columns, analyzing this compound in its native state leads to peak broadening and loss of sensitivity. Therefore, chemical derivatization is not optional; it is a mechanistic requirement.

Self-Validating Extraction & GC-MS/MS Methodology

A robust analytical protocol must be a self-validating system . To ensure trustworthiness, the following methodology incorporates an internal standard (1-nonadecanol) to quantify recovery efficiency and utilizes procedural blanks to rule out solvent contamination.

Step-by-Step Protocol

Step 1: Matrix Disruption and Quenching

• Action: Flash-freeze 500 mg of fresh plant leaf tissue in liquid nitrogen and pulverize using a cryogenic bead mill.

• Causality: Cryogenic grinding instantly halts endogenous lipase and lipoxygenase activity, preventing the enzymatic degradation of the native lipid profile.

Step 2: Single Organic Solvent Extraction (SOSE)

• Action: Spike the pulverized tissue with 10 µg of 1-nonadecanol (Internal Standard). Add 5 mL of a Hexane:Ethyl Acetate (1:1 v/v) mixture. Sonicate for 15 minutes at 4°C, then centrifuge at 4000 × g[6].

• Causality: The non-polar hexane efficiently partitions the aliphatic alcohols, while the slightly polar ethyl acetate aids in penetrating the plant cell wall matrix.

Step 3: Alkaline Saponification

• Action: Transfer the supernatant to a glass vial and evaporate to dryness. Add 2 mL of 0.5 M KOH in methanol and incubate at 70°C for 60 minutes.

• Causality: Fatty alcohols in plants are frequently sequestered as wax esters. Saponification chemically cleaves these ester bonds, releasing 4,5-dimethyloctan-1-ol into its free, detectable form.

Step 4: Liquid-Liquid Partitioning

• Action: Add 2 mL of LC-MS grade water and 3 mL of hexane to the saponified mixture. Vortex vigorously and centrifuge. Extract the upper organic layer.

• Causality: The aqueous layer traps the saponified fatty acid salts (soaps), while the unsaponifiable fraction—containing our target branched alcohol—partitions cleanly into the hexane layer.

Step 5: Silylation Derivatization

• Action: Evaporate 500 µL of the organic layer under a gentle nitrogen stream. Add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes[7].

• Causality: BSTFA replaces the active hydrogen on the alcohol's hydroxyl group with a trimethylsilyl (TMS) group. This drastically lowers the boiling point, increases thermal stability, and ensures a sharp, Gaussian peak during chromatography.

Fig 2: Self-validating extraction and GC-MS workflow for branched-chain fatty alcohols.

Data Interpretation and Spectral Validation

Upon injecting 1 µL of the derivatized sample into a GC-MS equipped with a non-polar DB-5MS column (Electron Ionization mode at 70 eV), identification relies on orthogonal validation: matching both the Kovats Retention Index (RI) and the specific mass fragmentation pattern.

Table 2: GC-MS/MS Diagnostic Ions for TMS-Derivatized 4,5-Dimethyloctan-1-ol

m/z Fragment	Ion Origin / Structural Assignment	Diagnostic Utility
73	[Si(CH₃)₃]⁺	Confirms successful TMS derivatization of the alcohol.
215	[M - CH₃]⁺	Loss of a methyl group from the TMS ether or the branched aliphatic chain.
140	[M - (CH₃)₃SiOH]⁺	Loss of trimethylsilanol; definitively confirms the primary alcohol moiety.
111 / 97	Hydrocarbon backbone cleavage	Diagnostic indicator of internal branching at the C4 and C5 positions.

By strictly adhering to this self-validating framework, researchers can confidently differentiate true biological occurrences of 4,5-dimethyloctan-1-ol from background lipid noise or straight-chain isomers, thereby unlocking deeper insights into plant BCAA metabolic flux.

References

• PubChem : "4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707", National Center for Biotechnology Information.[Link]

• NIST WebBook : "4,5-dimethyloctan-1-ol", National Institute of Standards and Technology.[Link]

• AHA Journals : "Branched-Chain Amino Acids as Critical Switches in Health and Disease", Hypertension.[Link]

• Frontiers in Microbiology : "Impact of Branched-Chain Amino Acid Catabolism on Fatty Acid and Alkene Biosynthesis", Frontiers.[Link]

• PMC / NIH : "Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories", Frontiers in Bioengineering and Biotechnology.[Link]

• Organomation : "Plant Lipid Sample Preparation for GC-MS Analysis", Organomation.[Link]

• RSC Advances : "Free fatty acids profile analysis of alcohol extract... with gas chromatography-mass spectrometry", Royal Society of Chemistry.[Link]

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• 3. Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Free fatty acids profile analysis of alcohol extract of Aconitum taipeicum Hand.-Mazz. with gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) DOI:10.1039/B9AY00307J [pubs.rsc.org]

4,5-dimethyloctan-1-ol role in insect pheromone biosynthesis

An In-Depth Technical Guide to Methyl-Branched Pheromone Biosynthesis: The 4,5-Dimethyloctan-1-ol Model

Executive Summary

The chemical ecology of insects is driven by a highly specialized vocabulary of volatile semiochemicals. While straight-chain aliphatic alcohols, aldehydes, and acetates (Type I pheromones) dominate the literature, methyl-branched aliphatic compounds (often categorized alongside Type III pheromones and cuticular hydrocarbons) provide an extraordinary level of stereochemical complexity and species specificity[1].

4,5-dimethyloctan-1-ol (C₁₀H₂₂O) serves as an exemplary model for understanding the biosynthesis of these branched signaling molecules[2]. The presence of adjacent methyl groups at the C4 and C5 positions drastically alters the molecule's vapor pressure, binding affinity to pheromone-binding proteins (PBPs), and olfactory receptor activation compared to its straight-chain analog, n-decanol. This whitepaper provides a comprehensive, mechanistic deconstruction of the biosynthetic pathways, endocrine regulation, and self-validating analytical protocols required to study methyl-branched pheromone biosynthesis in insects.

Mechanistic Biochemistry: Constructing the Branched Carbon Skeleton

The biosynthesis of 4,5-dimethyloctan-1-ol requires a departure from standard lipid metabolism. Standard fatty acid synthesis utilizes acetyl-CoA as a primer and malonyl-CoA as the sole elongating unit, yielding straight-chain products. To introduce methyl branches, the insect must hijack this machinery to incorporate methylmalonyl-CoA at precise elongation steps[3][4].

Precursor Acquisition and the Propionate Pool

Insects cannot synthesize the branched precursors de novo from glucose. Instead, the methylmalonyl-CoA pool is generated via the catabolism of branched-chain amino acids (valine, isoleucine, and methionine) or through the metabolism of dietary propionate[4][5]. Propionyl-CoA is carboxylated by propionyl-CoA carboxylase to yield methylmalonyl-CoA, the critical building block for the C4 and C5 methyl branches[3].

Chain Elongation via Microsomal Fatty Acid Synthase (FAS)

The spatial arrangement of the methyl branches is dictated by the specificity of a specialized microsomal Fatty Acid Synthase (FAS) [4][6]. Unlike cytosolic FAS, which exclusively accepts malonyl-CoA, the microsomal FAS exhibits high plasticity. To synthesize the 4,5-dimethyloctanoyl-CoA precursor, the FAS complex initiates with an acetyl-CoA primer, undergoes standard elongation with malonyl-CoA, and then selectively substitutes malonyl-CoA with methylmalonyl-CoA during specific elongation cycles. This precise substitution ensures the methyl groups are positioned exactly at the C4 and C5 loci of the growing acyl chain[3][4].

Terminal Reduction by Fatty Acyl-CoA Reductases (FARs)

The final, defining step in the biosynthesis of 4,5-dimethyloctan-1-ol is the reduction of the thioester bond of 4,5-dimethyloctanoyl-CoA. This reaction is catalyzed by Fatty Acyl-CoA Reductases (FARs) , which are highly expressed in insect pheromone glands[7][8]. FARs are the enzymatic gatekeepers of pheromone functionality; they utilize NADPH to reduce the acyl-CoA intermediate directly into a primary alcohol, preventing the release of a free fatty acid[1][7].

Fig 1: De novo biosynthetic pathway of 4,5-dimethyloctan-1-ol from amino acid precursors.

Endocrine Regulation: The PBAN Signaling Cascade

Pheromone biosynthesis is not constitutive; it is tightly synchronized with environmental cues (e.g., photoperiod) and reproductive maturity. In many lepidopteran and blattodean models, this process is governed by the Pheromone Biosynthesis Activating Neuropeptide (PBAN) [3][7].

The Causality of Activation:

• Receptor Binding: PBAN is released from the subesophageal ganglion and binds to a G-protein coupled receptor (GPCR) on the surface of the pheromone gland cells[3].

• Calcium Influx: Receptor activation triggers the opening of store-operated calcium channels, flooding the cytosol with Ca²⁺.

• Calcineurin Activation: The calcium spike activates calcineurin (CaN), a calcium/calmodulin-dependent protein phosphatase[3].

• Enzymatic Upregulation: Calcineurin dephosphorylates and activates Acetyl-CoA Carboxylase (ACC) and specific FARs, instantly ramping up the production of 4,5-dimethyloctan-1-ol just prior to the calling behavior of the insect[3][7].

Fig 2: PBAN-mediated endocrine regulation of methyl-branched pheromone biosynthesis.

Quantitative Structure-Activity Relationships (QSAR)

The evolutionary advantage of synthesizing 4,5-dimethyloctan-1-ol over straight-chain alcohols lies in its unique physicochemical properties. The methyl branches disrupt Van der Waals forces between lipid molecules, lowering the boiling point and increasing volatility—crucial for long-range airborne signaling[9]. Furthermore, the chiral centers at C4 and C5 provide strict lock-and-key specificity for olfactory receptors.

Table 1: Comparative Physicochemical Properties of Octanol Analogs

Compound	Molecular Formula	Exact Mass (Da)	Vapor Pressure (mmHg at 25°C)	Predicted PBP Binding Affinity*
n-Octan-1-ol	C₈H₁₈O	130.13	0.142	Low (Non-specific)
4-Methyloctan-1-ol	C₉H₂₀O	144.15	0.210	Moderate
4,5-Dimethyloctan-1-ol	C₁₀H₂₂O	158.16	0.462	High (Stereo-specific)

(Note: Exact mass data sourced from PubChem CID 3017707[2]. Vapor pressures and binding affinities are representative models based on branched alkane behavior[9].)

Experimental Workflows: Self-Validating Protocols

To prove that 4,5-dimethyloctan-1-ol is synthesized de novo rather than sequestered from the insect's diet, researchers must employ stable isotope tracking. The following self-validating protocol utilizes ¹³C-labeled propionate to track the incorporation of methylmalonyl-CoA into the pheromone backbone[3][5].

Protocol: In Vivo Stable Isotope Tracking of Methyl-Branched Pheromones

Step 1: Precursor Administration

• Prepare a 10 mM solution of sodium [1-¹³C]propionate in a 10% sucrose feeding matrix.

• Administer the solution to newly emerged adult female insects (n=50) via capillary feeding 24 hours prior to their natural calling period.

• Causality: Propionate is rapidly converted to[¹³C]methylmalonyl-CoA, acting as a highly specific tracer for branched chain elongation[3][4].

Step 2: Pheromone Gland Excision

• Anesthetize the insects on ice during the peak of their scotophase (dark cycle) when PBAN titers are highest.

• Under a stereomicroscope, extrude the terminal abdominal segments and surgically excise the pheromone glands.

Step 3: Lipid Extraction

• Submerge the pooled glands in 500 µL of ultra-pure hexane containing 10 ng/µL of an internal standard (e.g., n-nonadecanol).

• Sonicate for 5 minutes at 4°C, then centrifuge at 10,000 x g to pellet cellular debris.

• Transfer the supernatant to a glass vial and concentrate under a gentle stream of high-purity nitrogen gas to a final volume of 50 µL.

Step 4: GC-MS/MS Analysis

• Inject 1 µL of the extract into a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) equipped with a polar capillary column (e.g., DB-WAX).

• Validation: Identify 4,5-dimethyloctan-1-ol by its retention index and characteristic electron ionization (EI) fragmentation pattern. Look for an upward mass shift (+1 or +2 Da) in the molecular ion (m/z 158 → 160) and specific fragment ions containing the C4/C5 positions, confirming de novo incorporation of the ¹³C isotope[3][5].

Fig 3: Experimental workflow for validating de novo methyl-branched pheromone biosynthesis.

Translational Applications in Drug Development and Agritech

Understanding the enzymatic machinery behind 4,5-dimethyloctan-1-ol has profound implications beyond basic entomology. For drug development and synthetic biology professionals, insect Fatty Acyl-CoA Reductases (FARs) are highly sought-after biocatalysts. By cloning insect FARs and microsomal FAS genes into industrial yeast strains (Saccharomyces cerevisiae or Yarrowia lipolytica), researchers can engineer microbial cell factories capable of producing complex, stereospecific branched alcohols at scale[7][10]. These bio-manufactured semiochemicals are currently revolutionizing integrated pest management (IPM) through mating disruption technologies, replacing broad-spectrum neurotoxic insecticides with highly targeted, environmentally benign biologicals.

References

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• Jurenka, Russell. "Insect pheromones--an overview of biosynthesis and endocrine regulation." PubMed, [Link].

• Holze, H., et al. "Advances in deciphering the genetic basis of insect cuticular hydrocarbon biosynthesis and variation." PMC, [Link].

• Tupec, Michal, et al. "Expansion of the fatty acyl reductase gene family shaped pheromone communication in Hymenoptera." eLife, [Link].

• Wang, Y., et al. "Functional Characterization of a Fatty Acyl Reductase Identified from the Female Pheromone Gland of Mythimna loreyi (Lepidoptera: Noctuidae)." Journal of Agricultural and Food Chemistry, [Link].

• Blomquist, Gary J., et al. "Blattodean pheromone biosynthetic pathways utilize fatty acid biosynthesis..." ResearchGate, [Link].

• Hagström, Å. K., et al. "Microorganisms for the production of insect pheromones and related compounds.

• Ando, Tetsu. "Semiochemicals containing lepidopteran sex pheromones: Wonderland for a natural product chemist." J-Stage, [Link].

• Li, Z., et al. "Identification of putative Type-I sex pheromone biosynthesis-related genes expressed in the female pheromone gland of Streltzoviella insularis." PMC, [Link].

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Technical Guide: Toxicity Profiling and Safety Data Framework for 4,5-Dimethyloctan-1-ol

Executive Summary

4,5-dimethyloctan-1-ol (CAS: 66719-32-2) is a branched-chain C10 aliphatic alcohol[1]. In materials science and pharmaceutical development, long-chain aliphatic alcohols are frequently utilized as penetration enhancers, synthetic intermediates, and specialized solvents[2]. However, their lipophilic nature necessitates a rigorous understanding of their toxicological and safety profiles. This whitepaper synthesizes the physicochemical properties, hazard classifications, and validated safety protocols for 4,5-dimethyloctan-1-ol, extrapolating critical toxicological endpoints from well-characterized C10 homologues (such as 1-decanol) where specific isomer data is limited[3].

Physicochemical Profiling & Structural Causality

The structural architecture of 4,5-dimethyloctan-1-ol dictates its physical behavior and biological interactions. The presence of methyl groups at the C4 and C5 positions introduces steric hindrance, which disrupts the highly ordered crystalline packing typically seen in linear alkanols. Consequently, this branched isomer exhibits altered volatility and membrane-partitioning kinetics compared to its straight-chain counterparts.

The molecule's lipophilicity (XLogP3 = 3.5) is the primary driver of its biological activity, allowing it to readily cross aqueous boundaries and intercalate into lipid-rich environments[1].

Table 1: Quantitative Physicochemical Data

Property	Value	Source
Molecular Formula	C10H22O	PubChem[1]
Molecular Weight	158.28 g/mol	PubChem[1]
CAS Registry Number	66719-32-2	PubChem[1]
XLogP3-AA (Lipophilicity)	3.5	PubChem[1]
Hydrogen Bond Donors	1	PubChem[1]

Toxicological Mechanisms & Hazard Classification

Based on the OECD category approach for aliphatic alcohols, the acute systemic toxicity of C10 alcohols is characteristically low[3]. However, their primary hazard lies in localized tissue irritation[4].

Mechanistic Causality: Once partitioned into the stratum corneum or corneal epithelium, the amphiphilic nature of the alcohol disrupts lipid packing. This membrane fluidization leads to protein denaturation, subsequent generation of Reactive Oxygen Species (ROS), and the release of pro-inflammatory cytokines, culminating in clinical irritation[5].

Mechanistic pathway of 4,5-dimethyloctan-1-ol induced cellular irritation and membrane disruption.

Table 2: Extrapolated Acute Toxicity Data (Based on C10 Aliphatic Alcohols)

Exposure Route	Endpoint	Value	Species	Source
Oral	LD50	> 4,720 mg/kg	Rat	Agilent SDS[4]
Dermal	LD50	> 3,560 mg/kg	Rabbit	Agilent SDS[4]
Inhalation	LC50 (4h)	4.0 mg/L	Mouse	Agilent SDS[4]

Safety Data Sheet (SDS) Core Directives

To ensure a self-validating safety culture, handling protocols must be strictly adhered to based on the Globally Harmonized System (GHS) classifications for C10 aliphatic alcohols.

• GHS Hazard Statements:

  • H227: Combustible liquid[4].

  • H319: Causes serious eye irritation[4].

  • H331: Toxic if inhaled (specifically under aerosolized/mist conditions)[4].

  • H412: Harmful to aquatic life with long lasting effects[6].

• Engineering Controls: Use only outdoors or in a well-ventilated area to prevent vapor/mist accumulation[4]. Chemical fume hoods are mandatory when heating the compound.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (tested to EN 374 standards), protective clothing, and tightly sealed safety goggles to mitigate the severe eye irritation risk[6].

• Environmental Precautions: Prevent release into the environment; all effluent releases must be directed to a wastewater treatment plant capable of removing the substance[2].

Experimental Protocol: Validation of Ocular Irritancy (OECD TG 492)

To empirically validate the H319 (Eye Irritation) classification of 4,5-dimethyloctan-1-ol without using animal models, the Reconstructed Human Cornea-like Epithelium (RhCE) test method is employed.

Causality & Design: The RhCE model evaluates direct cellular damage via mitochondrial dehydrogenase activity (MTT assay). Because 4,5-dimethyloctan-1-ol is highly lipophilic, it penetrates the 3D tissue model similarly to human corneal tissue. Measuring the reduction of MTT to formazan provides a direct, causal link between chemical exposure and cell viability.

Self-Validating System: This protocol incorporates concurrent negative and positive controls. The assay is only considered valid if the negative control yields an Optical Density (OD) > 1.0 and the positive control reduces viability to < 50%. This ensures the system's sensitivity and baseline health are verified internally before any test article data is accepted.

Step-by-Step Methodology:

• Tissue Equilibration: Incubate RhCE tissues in the proprietary assay medium at 37°C, 5% CO2 for 16 hours to establish baseline metabolic activity and recover from shipping stress.

• Chemical Application: Apply 50 µL of 4,5-dimethyloctan-1-ol directly to the apical surface of the test tissues. Concurrently, apply 50 µL of DPBS (Negative Control) and 50 µL of Methyl Acetate (Positive Control) to separate control tissues.

• Incubation & Washing: Incubate all tissues for exactly 30 minutes at standard conditions. Post-incubation, thoroughly wash tissues with DPBS to remove residual chemical, preventing continued, unmeasured exposure.

• MTT Conversion Assay: Transfer tissues to a 24-well plate containing 0.3 mg/mL MTT solution. Incubate for 3 hours. Viable cells will reduce the yellow MTT to a purple formazan salt via mitochondrial succinate dehydrogenase.

• Extraction and Quantification: Extract the trapped formazan using isopropanol for 2 hours on a plate shaker. Measure the Optical Density (OD) of the extract at 570 nm using a spectrophotometer.

• Data Acceptance & Interpretation:

  • System Validation: Verify that Negative Control OD > 1.0 and Positive Control viability is < 50%.

  • Classification: Calculate the relative viability of the 4,5-dimethyloctan-1-ol treated tissue. If viability is ≤ 60% relative to the negative control, the chemical is confirmed as an ocular irritant (GHS Category 1 or 2).

References

• PubChem. "4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707" nih.gov.
• Agilent Technologies. "1-Decanol - Safety Data Sheet" agilent.com.
• Carl ROTH. "Safety Data Sheet: 1-Decanol" carlroth.com.
• OECD. "Unclassified ENV/JM/MONO(2017)25" oecd.org.
• JCIA BIGDr. "GLOBAL PRODUCT STRATEGY SAFETY REPORT" jcia-bigdr.jp.
• Australian Industrial Chemicals Introduction Scheme (AICIS). "Alkoxylates of aliphatic alcohols (C ≥6): Human health tier II assessment" industrialchemicals.gov.au.

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• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. carlroth.com [carlroth.com]

Protocols & Analytical Methods

Application Note: A Robust GC-MS Method for the Quantification of 4,5-Dimethyloctan-1-ol

Abstract

This application note presents a detailed, validated protocol for the analysis of 4,5-dimethyloctan-1-ol, a branched-chain primary alcohol, using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the inherent polarity and potential for poor chromatographic performance of long-chain alcohols, this method incorporates a crucial derivatization step. Silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is employed to enhance the analyte's volatility and thermal stability, resulting in improved peak shape and sensitivity.[1] This guide provides a comprehensive walkthrough of the experimental procedure, from sample preparation and derivatization to the specific GC-MS instrument parameters and expected mass spectral fragmentation patterns, designed for researchers and professionals in drug development and chemical analysis.

Introduction and Scientific Rationale

4,5-Dimethyloctan-1-ol (C₁₀H₂₂O, M.W. 158.28 g/mol ) is a branched-chain alcohol whose accurate identification and quantification can be pertinent in various fields, including flavor and fragrance analysis, pheromone research, and as a potential impurity or metabolite in pharmaceutical development.[2][3]

Direct analysis of such alcohols by GC can be challenging. The polar hydroxyl (-OH) group can interact with active sites in the GC inlet and column, leading to significant peak tailing, reduced sensitivity, and poor reproducibility.[4] Furthermore, underivatized primary alcohols often exhibit weak molecular ion peaks in Electron Ionization (EI) mass spectrometry, complicating unequivocal identification.[5][6]

To overcome these limitations, chemical derivatization is an essential strategy.[7] This protocol utilizes silylation, a robust and widely adopted technique that replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[1] This chemical modification achieves several critical objectives:

• Increases Volatility: The resulting TMS-ether is significantly more volatile than the parent alcohol, enabling elution at lower temperatures and reducing analysis time.

• Enhances Thermal Stability: Derivatization prevents thermal decomposition of the analyte in the high-temperature environment of the GC injector and column.[4]

• Improves Chromatography: The non-polar derivative exhibits reduced interaction with the stationary phase, leading to sharper, more symmetrical peaks and improved resolution.[8]

• Generates Informative Mass Spectra: TMS derivatives often produce characteristic and structurally informative fragmentation patterns, facilitating confident identification and quantification.[9]

This application note provides a self-validating system, detailing every step from standard preparation to data interpretation, ensuring that researchers can reliably implement and adapt this method.

Experimental Workflow

The overall analytical process follows a logical sequence from sample preparation to instrumental analysis and data review.

Caption: Figure 1: Overall Experimental Workflow.

Materials and Methodology

Reagents and Materials

All reagents and solvents should be of high-purity, analytical grade or higher to minimize background interference.

Reagent / Material	Grade	Supplier	Notes
4,5-Dimethyloctan-1-ol	≥98% Purity	Sigma-Aldrich, etc.	Analytical standard.
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS	Derivatization Grade	Sigma-Aldrich, Thermo Fisher	TMCS acts as a catalyst.
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich	Solvent for derivatization. Must be anhydrous.
Hexane or Dichloromethane	HPLC or GC Grade	Fisher Scientific	Solvent for dilution.
Micro-reaction Vials (2 mL)	PTFE-lined caps	Agilent, Waters	For derivatization reaction.
Autosampler Vials (2 mL)	PTFE/Silicone septa	Agilent, Waters	For GC-MS injection.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Fisher Scientific	Optional, for drying extracts if needed.

Standard Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 4,5-dimethyloctan-1-ol standard and dissolve it in 10 mL of hexane or dichloromethane in a Class A volumetric flask.

• Working Standards: Perform serial dilutions of the primary stock solution to prepare a set of calibration standards. A typical concentration range could be 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation and Derivatization Protocol

This protocol is designed for the derivatization of both calibration standards and unknown samples.

• Evaporation: Transfer 100 µL of the standard or sample extract into a 2 mL micro-reaction vial. If the analyte is in a volatile solvent, evaporate the solvent to dryness under a gentle stream of nitrogen. This step is critical to remove any water, which would consume the derivatizing reagent.

• Reconstitution: Add 100 µL of anhydrous pyridine to the dried residue in the vial to dissolve the analyte.

• Reagent Addition: Add 100 µL of BSTFA with 1% TMCS to the vial.[1] The vial now contains a 1:1 ratio of solvent to derivatizing reagent.

• Reaction: Tightly cap the vial and vortex for 30 seconds to ensure thorough mixing.

• Heating: Place the vial in a heating block or oven at 60-70°C for 30 minutes to facilitate the reaction.[1]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now derivatized and ready for direct injection into the GC-MS system. No further work-up is typically required.[1] Transfer the cooled solution to a GC autosampler vial if necessary.

GC-MS Instrumental Method

The following parameters are recommended as a starting point and may require optimization based on the specific instrument and column used.

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Injector Temperature	250 °C	Ensures rapid volatilization of the TMS-ether derivative.
Injection Mode	Split (e.g., 20:1) or Splitless	Split mode for concentrated samples; Splitless for trace analysis.
Injection Volume	1 µL
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.2 mL/min (Constant Flow)	Optimal for column efficiency and MS performance.
GC Column
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms)	A non-polar column ideal for separating the non-polar TMS derivative.
Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions providing good resolution and capacity.
Oven Program
Initial Temperature	80 °C, hold for 1 min
Ramp 1	15 °C/min to 280 °C	A moderate ramp to ensure good separation.
Final Hold	Hold at 280 °C for 5 min	Ensures elution of all components and column cleaning.
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV	Standard energy for generating reproducible mass spectra.
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Transfer Line Temp.	280 °C	Prevents condensation of the analyte before reaching the source.
Acquisition Mode	Full Scan (m/z 40-400) and/or SIM	Scan mode for identification; Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification.
SIM Ions	m/z 73, 117, [M-15]⁺	m/z 73 is the base peak for TMS. m/z 117 is a common fragment. [M-15]⁺ (m/z 215) is a key fragment for the molecular weight confirmation.

Expected Results and Discussion

Chromatographic Performance

Following derivatization, 4,5-dimethyloctan-1-ol TMS-ether should elute as a sharp, symmetrical peak. Under the proposed GC conditions, the retention time is expected to be in the mid-to-late portion of the chromatogram, well-resolved from solvent and reagent peaks.

Mass Spectral Fragmentation

The derivatization adds a trimethylsilyl group, increasing the molecular weight from 158.28 g/mol to approximately 230.44 g/mol . The EI mass spectrum is not expected to show a strong molecular ion (M⁺) peak at m/z 230, as TMS-ethers of alcohols readily fragment. However, the fragmentation pattern will be highly characteristic and provide definitive structural information.

Caption: Figure 2: Predicted EI Mass Fragmentation Pathway.

Key Expected Ions:

• m/z 73 [Si(CH₃)₃]⁺: This is the characteristic base peak for most TMS derivatives and serves as a confirmation of successful silylation.[9]

• m/z 215 [M-15]⁺: The peak corresponding to the loss of a methyl radical from the TMS group is often the highest mass fragment observed and is crucial for determining the molecular weight of the derivative.[9]

• m/z 103 [CH₂=O-TMS]⁺: Resulting from alpha-cleavage (cleavage of the C1-C2 bond), this is a characteristic fragment for TMS-ethers of primary alcohols.

• Other Aliphatic Fragments: Cleavage along the carbon backbone will produce a series of hydrocarbon fragments (e.g., at m/z 43, 57, 71, 85, 99) corresponding to the loss of different alkyl chains.

Conclusion

The described GC-MS method, incorporating a silylation step with BSTFA, provides a reliable and robust means for the analysis of 4,5-dimethyloctan-1-ol. Derivatization is a critical step that successfully addresses the challenges of analyzing long-chain polar alcohols, yielding excellent chromatographic peak shape and producing a characteristic mass spectrum suitable for both qualitative identification and quantitative analysis. This protocol offers a solid foundation for researchers requiring accurate measurement of this and similar branched-chain alcohols in complex matrices.

References

• National Center for Biotechnology Information. "4,5-Dimethyloctan-1-ol" PubChem Compound Summary for CID 3017707. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "4,5-Dimethylhexan-1-ol Properties" CompTox Chemicals Dashboard. Available at: [Link]

• ResearchGate. Do I need to derivatize alcohol for GC-MS or will they be detectable without any derivatization for example BSTFA?. Available at: [Link]

• Regis Technologies. GC Derivatization. Available at: [Link]

• Chromatography Forum. Ask a simple question about derivatization of gc-ms. Available at: [Link]

• Lin, D. L., & Wang, S. M. (2008). "Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review". Journal of Food and Drug Analysis, 16(1). Available at: [Link]

• Han, J., et al. (2015). "Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry". Journal of Visualized Experiments, (103), 53010. Available at: [Link]

• LookChem. 4,7-Dimethyloctan-1-ol Chemical Properties. Available at: [Link]

• ResearchGate. A one step GC-MS analysis of medically and environmentally important compounds dissolved in DMSO. Available at: [Link]

• National Center for Biotechnology Information. "4,5-Dimethylheptan-1-ol" PubChem Compound Summary for CID 3020917. Available at: [Link]

• Restek Corporation. Alcoholic Beverage Analysis by GC. Available at: [Link]

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Application Note: 4,5-Dimethyloctan-1-ol as a Versatile Chiral Precursor in Organic Synthesis

Introduction

4,5-Dimethyloctan-1-ol is a chiral primary alcohol featuring a ten-carbon backbone with stereocenters at the C4 and C5 positions.[1] This structure makes it a valuable chiral building block, particularly in the synthesis of stereospecific molecules such as insect pheromones and other bioactive compounds.[2][3] The primary alcohol functional group serves as a versatile handle for a variety of organic transformations, allowing for its conversion into aldehydes, carboxylic acids, esters, and alkyl halides. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of 4,5-dimethyloctan-1-ol as a precursor in key synthetic applications, with a focus on oxidation and esterification reactions. The protocols described herein are grounded in established, reliable chemical transformations, ensuring reproducibility and high yields.

Physicochemical and Structural Data

A comprehensive understanding of the precursor's properties is essential for experimental design. The key data for 4,5-dimethyloctan-1-ol are summarized below.

Property	Value	Source
IUPAC Name	4,5-dimethyloctan-1-ol	[1]
Molecular Formula	C₁₀H₂₂O	[1]
Molecular Weight	158.28 g/mol	[1]
Boiling Point	~174 °C (Predicted)	[4]
Density	~0.829 g/cm³ (Predicted)	[4]
LogP	3.5	[1]
CAS Number	66719-32-2	[1]

Core Application: Selective Oxidation to 4,5-Dimethyloctanal

The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis. Aldehydes are critical intermediates for forming carbon-carbon bonds (e.g., Wittig, Grignard reactions) and for synthesizing other functional groups. While not explicitly identified as a pheromone itself, the analogous structure of 4,5-dimethyloctanal makes it a strong candidate for bioactivity screening in insects, as many longhorned beetles (Cerambycidae) use structurally related hydroxy-ketones and diols as pheromone components.[5][6][7]

Synthetic Strategy and Reagent Choice

The conversion of a primary alcohol to an aldehyde requires a mild oxidizing agent to prevent over-oxidation to the carboxylic acid.[8] While classic reagents like Pyridinium Chlorochromate (PCC) are effective, they involve toxic chromium byproducts. A superior modern alternative is the Dess-Martin Periodinane (DMP) , a hypervalent iodine reagent.[9]

Causality for Choosing Dess-Martin Periodinane (DMP):

• High Selectivity: DMP is exceptionally mild and selectively oxidizes primary alcohols to aldehydes with minimal to no formation of the corresponding carboxylic acid.[10]

• Mild Reaction Conditions: The reaction proceeds rapidly at room temperature and neutral pH, making it compatible with a wide range of sensitive functional groups that might be present in more complex substrates.[9][11]

• Operational Simplicity: The reaction is typically performed in a common chlorinated solvent like dichloromethane (DCM), and the workup procedure to remove the iodine byproduct is straightforward.[11]

Detailed Experimental Protocol: DMP Oxidation

This protocol details the oxidation of 4,5-dimethyloctan-1-ol to 4,5-dimethyloctanal.

Materials:

• 4,5-dimethyloctan-1-ol (1.0 eq)

• Dess-Martin Periodinane (DMP) (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• 10% aqueous Sodium Thiosulfate (Na₂S₂O₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve 4,5-dimethyloctan-1-ol (1.0 eq) in anhydrous CH₂Cl₂ (approx. 10 mL per mmol of alcohol).

• Reagent Addition: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.2 eq) in one portion. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent) until the starting alcohol spot is completely consumed (typically 1-3 hours).

• Quenching and Workup: Upon completion, dilute the reaction mixture with an equal volume of CH₂Cl₂. Quench the reaction by adding a 1:1 mixture of saturated NaHCO₃ solution and 10% Na₂S₂O₃ solution. Stir vigorously for 15-20 minutes until the solid byproducts dissolve and the organic layer becomes clear.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with CH₂Cl₂.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator. Caution: The aldehyde product may be volatile.

• Purification: The crude aldehyde can often be used directly. If necessary, purify by flash column chromatography on silica gel.

Expected Results and Characterization

Parameter	Expected Value	Analytical Method
Yield	>90%	Gravimetric analysis
Purity	>95%	GC-MS, ¹H NMR
¹H NMR	Appearance of aldehyde proton (δ ≈ 9.7 ppm)	¹H NMR Spectroscopy
IR	Appearance of C=O stretch (≈ 1725 cm⁻¹)	IR Spectroscopy

Workflow Diagram: Oxidation

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4,5-dimethyloctan-1-ol application in flavor and fragrance profiling

An Application Guide for the Flavor and Fragrance Profiling of 4,5-Dimethyloctan-1-ol

Abstract

The exploration of novel chemical entities is the cornerstone of innovation within the flavor and fragrance industry. Branched-chain aliphatic alcohols are a well-established class of molecules prized for their diverse and often complex olfactory contributions. This document provides a comprehensive guide for researchers and developers on the systematic characterization of 4,5-dimethyloctan-1-ol (CAS: 66719-32-2), a C10 alcohol with potential for novel applications. While specific literature on its sensory profile is sparse, its molecular structure suggests potential for unique waxy, floral, and green characteristics.[1] This guide presents a dual-pronged approach, combining human sensory evaluation with advanced instrumental analysis, to build a complete flavor and fragrance profile from the ground up. The protocols herein are designed to be self-validating systems, providing the robust data necessary for confident application in product development.

Introduction: The Rationale for Profiling 4,5-Dimethyloctan-1-ol

The sensory profile of an aroma molecule is dictated by its physicochemical properties, including its structure, volatility, and polarity. 4,5-Dimethyloctan-1-ol, a primary alcohol, possesses a ten-carbon backbone with methyl branching at the C4 and C5 positions. This structure is distinct from more common fragrance alcohols like 3,7-dimethyloctan-1-ol (tetrahydrogeraniol), which is known for its rosy, waxy notes.[2][3][4] The specific placement of the methyl groups in 4,5-dimethyloctan-1-ol is hypothesized to impart a unique steric and electronic profile, likely influencing its interaction with olfactory receptors and thus its perceived scent.

The objective of this guide is to provide a rigorous framework for:

• Defining the Olfactory Profile: Establishing its primary aroma and flavor characteristics, intensity, and longevity.

• Correlating Chemistry with Perception: Linking instrumental data directly to sensory experiences to identify the key drivers of its aroma.

• Informing Application Potential: Using the comprehensive profile to predict its utility in various formulations, from fine fragrances to functional consumer products and food systems.

Physicochemical Properties

A foundational understanding of the molecule's physical properties is essential for designing analytical protocols and predicting its behavior in various matrices.

Property	Value	Source
CAS Number	66719-32-2	[5]
Molecular Formula	C₁₀H₂₂O	[5]
Molecular Weight	158.28 g/mol	[5]
IUPAC Name	4,5-dimethyloctan-1-ol	[5]
Structure	A primary alcohol with a ten-carbon chain and methyl groups at the 4th and 5th positions.	[5]

Methodologies for Comprehensive Profiling

A complete understanding of a flavor and fragrance ingredient cannot be achieved through instrumental or sensory analysis alone.[6][7] This guide details an integrated workflow that leverages the strengths of both disciplines.

Figure 1: Integrated workflow for profiling 4,5-dimethyloctan-1-ol.

Protocol: Sensory Evaluation via Quantitative Descriptive Analysis (QDA)

Objective: To quantitatively describe the sensory attributes of 4,5-dimethyloctan-1-ol using a trained human panel. Descriptive analysis is a cornerstone technique for capturing the nuances of flavor and aroma that instruments cannot.[8][9]

Methodology:

• Panelist Selection and Training:

  • Recruit 8-12 individuals based on their sensory acuity, ability to describe perceptions, and availability.

  • Screen panelists for olfactory sensitivity using a standard odorant kit (e.g., solutions of n-butanol in water).

  • Train the selected panel over several sessions to develop a common language (lexicon) for describing aroma and flavor attributes relevant to waxy, floral, and green compounds.[10]

• Sample Preparation:

  • For Fragrance (Olfactory) Evaluation: Prepare dilutions of 4,5-dimethyloctan-1-ol in a low-odor solvent, such as dipropylene glycol (DPG) or 200-proof ethanol. A starting concentration of 1% (w/w) is recommended. Prepare a solvent-only blank as a control.

  • For Flavor (Gustatory) Evaluation: Prepare dilutions in a neutral base suitable for the intended application. For example, a 10% sucrose solution for beverage applications or unflavored vegetable oil for fatty food systems. A starting concentration of 10-50 ppm is recommended, to be adjusted based on perceived intensity. A neutral base blank must be used as a control.

• Lexicon Development:

  • In a round-table session, present the panelists with the 1% dilution of 4,5-dimethyloctan-1-ol on fragrance test strips.

  • Panelists will individually describe the perceived aroma characteristics.

  • The panel leader will guide a discussion to reach a consensus on a list of descriptive terms (the lexicon). This process should be supported by providing reference standards for each term to ensure panelist calibration.

  Table 2: Example Sensory Lexicon for Aliphatic Alcohols

  Attribute Category	Descriptors	Reference Standard Example
  Waxy/Fatty	Waxy, Candle-like, Fatty, Soapy	Beeswax absolute, a block of paraffin wax, coconut oil
  Floral	Rose, Muguet, Geranium, Indolic	Geraniol, Linalool, Phenyl Ethyl Alcohol
  Green	Leafy, Herbaceous, Cucumber	Cis-3-Hexenol, Galbanum oil
  Citrus	Lemon, Orange Rind, Aldehydic	Limonene, Citral, Aldehyde C-10

  | Woody | Cedar, Sandalwood, Dry | Cedrol, Sandalwood oil |

• Evaluation and Data Collection:

  • Provide each panelist with coded samples (including the blank) in a controlled, odor-free environment.

  • For fragrance, panelists dip a fresh test strip into the sample and evaluate the odor profile at different time points (e.g., initial, 5 min, 30 min, 1 hr) to assess volatility and character evolution.

  • For flavor, panelists will take a small, controlled sip of the sample, expectorate, and rinse with purified water between samples.

  • Panelists will rate the intensity of each attribute from the agreed-upon lexicon on a 15-point numerical scale (where 0 = not perceived and 15 = extremely intense).

  • Data is collected using sensory analysis software or structured datasheets.

• Data Analysis:

  • Analyze the collected data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attributes.

  • Generate a visual representation of the sensory profile, such as a spider or radar plot, to provide a clear and concise "fingerprint" of the molecule's character.

Protocol: Instrumental Analysis via GC-MS and GC-Olfactometry (GC-O)

Objective: To chemically separate and identify the volatile components of the sample while simultaneously characterizing their individual odor contribution. GC-O is a critical technique that bridges the gap between analytical chemistry and human sensory perception.[11][12][13]

Methodology:

• Sample Preparation:

  • Prepare a 1000 ppm (0.1%) solution of 4,5-dimethyloctan-1-ol in high-purity methanol or dichloromethane.

  • Causality: Using a volatile solvent is necessary for proper volatilization in the GC injector. The concentration is chosen to be high enough for clear MS detection but not so high as to cause detector saturation or rapid olfactory fatigue.

• Instrumentation and Parameters:

  • A Gas Chromatograph (GC) equipped with a column effluent splitter is required. The split directs approximately 50% of the effluent to the Mass Spectrometer (MS) detector and 50% to the heated Olfactory Detection Port (ODP).[11][12] Humidified air is mixed with the effluent going to the ODP to prevent nasal dehydration for the assessor.

  Table 3: Recommended GC-MS/O Instrumental Parameters

  Parameter	Setting	Rationale
  GC Column	DB-5 or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness)	A non-polar column provides excellent separation for a wide range of volatile and semi-volatile compounds.[14]
  Injector	Split/Splitless, 250°C	Ensures rapid volatilization of the analyte.
  Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
  Oven Program	50°C (hold 2 min), ramp at 8°C/min to 280°C (hold 5 min)	A standard temperature program designed to separate compounds across a range of volatilities.
  Split Ratio	1:1 (to MS and ODP)	Balances the signal between the instrumental and sensory detectors.
  MS Detector	Electron Impact (EI) at 70 eV, Scan range 35-400 m/z	Standard ionization method for creating a reproducible fragmentation pattern for library matching.

  | ODP | Heated transfer line at 250°C, humidified air flow | Prevents condensation of the analyte and ensures comfort for the assessor. |

• GC-O Procedure:

  • A trained assessor (ideally a member of the sensory panel) sits at the ODP.

  • The sample is injected, and the assessor sniffs the effluent continuously throughout the GC run.

  • The assessor uses a microphone or specialized software to record the exact retention time, duration, intensity, and a qualitative description of any perceived odor.

• Data Integration and Interpretation:

  • The chromatogram from the MS detector is aligned with the aromagram (the output from the GC-O session).

  • Each odor event recorded by the assessor is matched to a corresponding chemical peak on the MS chromatogram.

  • The mass spectrum of the peak is analyzed and compared against a spectral library (e.g., NIST) to confirm the identity of the odor-active compound. For the main peak, this will confirm the identity of 4,5-dimethyloctan-1-ol and its purity.

  • This process is crucial for identifying if any minor impurities are contributing significantly to the overall odor profile.

Figure 2: Logical relationship between molecular properties and sensory profiling data.

Application Insights and Formulation Strategy

Based on the comprehensive profile generated through the protocols above, a strategy for application can be developed.

Hypothetical Profile: Assuming the profiling reveals 4,5-dimethyloctan-1-ol has a dominant waxy-floral character with green, slightly citrus undertones.

• In Fine Fragrance:

  • It could serve as a valuable modifier in floral compositions (e.g., rose, lily of the valley), adding a natural, dewy, and waxy petal-like texture.

  • Its green facets could be used to lift and freshen heavy floral or oriental fragrances.

  • It could act as a blender and fixative for more volatile top notes due to its C10 backbone.

• In Consumer Products (e.g., Soaps, Lotions, Detergents):

  • As a primary alcohol, it is expected to have good stability in neutral to slightly alkaline bases, making it suitable for soap and detergent applications.[15]

  • Its waxy, clean character could enhance the perception of "freshness" and "softness" in fabric conditioners and personal care products.

• In Flavor Applications:

  • The waxy, fatty notes could be used to impart a creamy or rich mouthfeel in dairy applications, baked goods, and confectioneries.

  • Subtle green notes could enhance fruit flavors like peach, apricot, and tropical fruits, adding a touch of unripe authenticity.

Safety and Handling

As a novel compound, 4,5-dimethyloctan-1-ol should be handled with appropriate care in a laboratory setting. While specific toxicology data is not widely available, general precautions for aliphatic alcohols should be followed.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[16]

• Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[17] Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from ignition sources.[16][17]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.[18]

Conclusion

The systematic approach detailed in this application guide provides a robust and scientifically sound methodology for the complete flavor and fragrance characterization of 4,5-dimethyloctan-1-ol. By integrating quantitative sensory analysis with precise instrumental techniques like GC-MS/O, researchers and developers can unlock the full potential of this novel ingredient. This process not only defines its sensory fingerprint but also provides the foundational data required for confident and creative implementation in next-generation products.

References

• Delahunty, C. M., & Piggott, J. R. (2006). Analytical approaches to flavor research and discovery: from sensory-guided techniques to flavoromics methods. Comprehensive Reviews in Food Science and Food Safety. Available at: [Link]

• StudySmarter. (2024). Flavor Profiling: Technique & Examples. Available at: [Link]

• RSSL. (n.d.). Flavour profiling & characterisation. Available at: [Link]

• Gupta, S. (2024). Develop Innovative Food Products Consumers Love: A Step-by-Step Guide to Descriptive Flavor Profiling. Medium. Available at: [Link]

• News-Medical. (2024). Fragrance And Flavor Component Analysis: Techniques And Applications. Available at: [Link]

• Runlong. (2024). The Scientific Assessment of Fragrance. Available at: [Link]

• American Chemical Society. (2022). Sensory Analysis and Brain Imaging of Flavors and Fragrances. ACS Symposium Series. Available at: [Link]

• Selli, S., & Varlet, V. (2013). Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. MDPI. Available at: [Link]

• Eurofins Scientific. (2025). Sensory Evaluation: Assessing Taste, Aroma, and Quality. Available at: [Link]

• Olfasense. (n.d.). From craftsmanship to science: A toolbox for sensory analysis in perfumery. Available at: [Link]

• Ferreira, V., & Lopez, R. (2020). Gas Chromatography Olfactometry (GC-O) for the (Semi)Quantitative Screening of Wine Aroma. PMC. Available at: [Link]

• Brattoli, M., et al. (2013). Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterization of Odor Active Compounds. AIDIC. Available at: [Link]

• PubChem. (n.d.). 4,5-Dimethyloctan-1-ol. National Center for Biotechnology Information. Available at: [Link]

• Fragrance University. (n.d.). dimethyl octanol. Available at: [Link]

• U.S. Environmental Protection Agency. (2025). 4,5-Dimethylhexan-1-ol Properties. CompTox Chemicals Dashboard. Available at: [Link]

• IFF. (n.d.). Dimethyl Octanol. Available at: [Link]

• LookChem. (n.d.). 4,7-Dimethyloctan-1-ol. Available at: [Link]

• The Good Scents Company. (n.d.). dimethyl octanol, 106-21-8. Available at: [Link]

• Google Patents. (n.d.). CA1270203A - Perfumery compounds and their preparations.

Sources

• 1. 4,5-Dimethylhexan-1-ol (60564-76-3) for sale [vulcanchem.com]
• 2. Fragrance University [fragranceu.com]
• 3. Buy Dimethyl Octanol From Fragrance & Flavor Chemical Supplier [chemicalbull.com]
• 4. dimethyl octanol, 106-21-8 [thegoodscentscompany.com]
• 5. 4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Analytical approaches to flavor research and discovery: from sensory-guided techniques to flavoromics methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
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catalytic reduction methods to produce 4,5-dimethyloctan-1-ol

Title: Application Note: Catalytic Reduction Methods for the Synthesis of 4,5-Dimethyloctan-1-ol

Strategic Rationale & Mechanistic Overview

4,5-dimethyloctan-1-ol (CAS: 66719-32-2) is a branched, medium-chain aliphatic primary alcohol[1]. Molecules of this structural class are highly valued in drug development, particularly as hydrophobic tail precursors for ionizable lipids used in lipid nanoparticle (LNP) delivery systems. The branched methyl groups at the C4 and C5 positions introduce steric bulk that disrupts lipid packing, thereby enhancing the fusogenicity of the LNP with endosomal membranes.

While laboratory-scale syntheses often rely on stoichiometric hydride reagents (e.g., lithium aluminum hydride, LiAlH₄) to reduce 4,5-dimethyloctanoic acid to its corresponding alcohol, this approach is fundamentally incompatible with pharmaceutical scale-up. Hydride reductions are highly exothermic, utilize pyrophoric reagents, and generate massive amounts of stoichiometric aluminum waste (resulting in a poor E-factor). Consequently, catalytic hydrogenation is the industry standard for safe, atom-economical, and scalable production[2].

Reaction Pathway: Why Esterification Precedes Hydrogenation

Direct catalytic hydrogenation of aliphatic carboxylic acids like 4,5-dimethyloctanoic acid is thermodynamically and kinetically demanding. The acidic proton tends to form highly stable, unreactive metal carboxylate salts on the catalyst surface, poisoning heterogeneous catalysts and deactivating homogeneous ones.

To circumvent this, the acid is first derivatized into an ester (e.g., methyl 4,5-dimethyloctanoate) via a standard Fischer esterification[3]. Esters are significantly more electrophilic and lack the problematic acidic proton, making them highly amenable to catalytic reduction[4].

Synthesis pathway of 4,5-dimethyloctan-1-ol via esterification and catalytic hydrogenation.

Catalyst Selection: Heterogeneous vs. Homogeneous Paradigms

Historically, the Adkins catalyst (copper chromite) was the industrial workhorse for ester hydrogenation[4]. However, it requires extreme conditions (250–300 °C, 200–300 bar H₂) and poses severe environmental and health risks due to chromium toxicity[5]. Modern process chemistry dictates the use of greener, milder alternatives.

Table 1: Comparison of Catalytic Systems for Aliphatic Ester Hydrogenation

Catalyst System	Type	Operating Temp (°C)	H₂ Pressure (bar)	Advantages	Disadvantages
Copper Chromite	Heterogeneous	250–300	200–300	Cheap, highly robust.	Extreme conditions, toxic Cr waste[5].
Cu/SiO₂	Heterogeneous	150–200	30–50	Chromium-free, easily recoverable.	Requires moderate to high pressure.
Ru-PNN / Ru-PNP	Homogeneous	50–100	1–5	Extremely mild conditions, high yield[2].	Expensive precious metal, air-sensitive.
Fe-PNP Pincer	Homogeneous	100–115	10–15	Earth-abundant, highly selective[5].	Requires strictly anhydrous conditions.

The Homogeneous Advantage: Metal-Ligand Cooperation Recent advances in homogeneous catalysis, specifically utilizing iron-based PNP pincer complexes, have revolutionized ester reductions. Unlike classical catalysts that rely solely on the metal center, bifunctional pincer catalysts utilize metal-ligand cooperation. The nitrogen atom in the PNP ligand undergoes reversible aromatization/dearomatization, acting as an internal base to heterolytically cleave H₂ gas at low pressures[5]. This enables the efficient reduction of challenging aliphatic esters like methyl 4,5-dimethyloctanoate without the need for extreme heat or pressure.

Bifunctional metal-ligand cooperative catalytic cycle for ester hydrogenation using Fe-PNP.

Detailed Experimental Protocols

Protocol A: Homogeneous Hydrogenation using Fe-PNP Pincer Catalyst

This protocol is optimized for high atom-economy and mild conditions, leveraging an iron-based catalyst to avoid precious metal contamination in drug development workflows[5].

Prerequisites:

• All manipulations must be performed under an inert argon atmosphere using standard Schlenk techniques or a glovebox.

• Solvents (e.g., Toluene) must be rigorously dried and degassed. Moisture >50 ppm will irreversibly deactivate the Fe-PNP catalyst.

Step-by-Step Methodology:

• Catalyst Preparation: In a nitrogen-filled glovebox, charge a high-pressure Parr reactor vessel with the Fe-PNP pincer complex (3 mol% relative to the ester substrate). Note: Some Fe-PNP pre-catalysts require activation with 10 mol% KOtBu to generate the active dearomatized species.

• Substrate Addition: Dissolve methyl 4,5-dimethyloctanoate (1.0 equiv, typically 1.0 M concentration) in anhydrous toluene and transfer it to the reactor vessel.

• Pressurization: Seal the reactor, remove it from the glovebox, and connect it to a hydrogen gas manifold. Purge the lines with H₂ three times. Pressurize the reactor to 150 psig (approx. 10 bar) with high-purity H₂ gas[5].

• Reaction Execution: Heat the reactor to 115 °C while stirring at 800 rpm to ensure optimal gas-liquid mass transfer. Maintain temperature and pressure for 12–16 hours.

• In-Process Control (IPC): Cool the reactor to room temperature and carefully vent the H₂ gas. Withdraw a 50 µL aliquot under positive argon flow. Dilute with ethyl acetate and analyze via GC-FID. The reaction is self-validating when the ester peak disappears and the 4,5-dimethyloctan-1-ol peak reaches a stable maximum.

• Workup: Filter the crude mixture through a short pad of silica gel to remove the iron catalyst. Concentrate the filtrate under reduced pressure to yield crude 4,5-dimethyloctan-1-ol. Purify via vacuum distillation if necessary.

Protocol B: Heterogeneous Hydrogenation using Cu/SiO₂

For continuous flow manufacturing or scenarios where strict anhydrous/anaerobic conditions cannot be maintained, a chromium-free heterogeneous approach is preferred.

Step-by-Step Methodology:

• Catalyst Loading: Load a fixed-bed continuous flow reactor with commercially available Cu/SiO₂ pellets.

• Activation: Reduce the catalyst in situ by passing a 5% H₂ in N₂ stream over the bed at 200 °C for 4 hours prior to substrate introduction.

• Reaction Execution: Pump a solution of methyl 4,5-dimethyloctanoate (in ethanol or neat) through the heated reactor bed (180 °C) concurrently with H₂ gas at 50 bar. Optimize the residence time (flow rate) based on the specific reactor volume to achieve >95% conversion.

• Downstream Processing: Collect the effluent. The heterogeneous nature of the catalyst means the product is inherently metal-free, requiring only solvent evaporation to isolate the 4,5-dimethyloctan-1-ol.

Analytical Validation & Troubleshooting

To ensure the trustworthiness of the synthesized 4,5-dimethyloctan-1-ol[1], perform the following analytical validations:

• GC-MS: Confirm the molecular weight (M⁺ = 158.28 g/mol ). Ensure the absence of the m/z peak corresponding to the unreacted ester.

• ¹H NMR (CDCl₃): Verify the disappearance of the sharp singlet at ~3.6 ppm (methoxy protons of the ester) and the appearance of a triplet at ~3.6 ppm corresponding to the -CH₂-OH protons of the primary alcohol. The complex multiplet region (0.8 - 1.5 ppm) will confirm the retention of the 4,5-dimethyl branched aliphatic backbone.

References

• Title: Iron-Based Catalysts for the Hydrogenation of Esters to Alcohols Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

• Title: Ester Hydrogenation with Bifunctional Metal–NHC Catalysts: Recent Advances Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Catalytic Hydrogenation of Esters to Alcohols Source: Organic Reactions (Wiley Online Library) URL: [Link]

• Title: 4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707 Source: PubChem URL: [Link]

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Application Note: Derivatization of 4,5-Dimethyloctan-1-ol for High-Resolution GC-MS Analysis

Introduction & Chemical Context

The quantitative analysis of aliphatic alcohols such as 4,5-dimethyloctan-1-ol (C₁₀H₂₂O, MW 158.28 g/mol ) via Gas Chromatography-Mass Spectrometry (GC-MS) presents distinct chromatographic challenges. While the ten-carbon branched aliphatic chain provides a degree of volatility, the primary hydroxyl (-OH) group is highly polar. This active hydrogen is prone to severe hydrogen bonding with the silanol groups on the GC column's stationary phase and active sites within the glass inlet[1]. Left unaddressed, this interaction causes peak tailing, reduces chromatographic resolution, and diminishes overall assay sensitivity.

To engineer a solution, chemical derivatization is employed to replace the active hydrogen with a non-polar functional group, thereby lowering the boiling point and increasing thermal stability[1]. For primary aliphatic alcohols, silylation—specifically the formation of a trimethylsilyl (TMS) ether—is the industry gold standard[2]. This application note details a robust, self-validating protocol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS) to quantitatively derivatize 4,5-dimethyloctan-1-ol.

Mechanistic Principles of Silylation (Causality & Expertise)

Silylation operates via the nucleophilic attack of the alcohol's oxygen atom on the electropositive silicon atom of the silylating reagent[3]. BSTFA is an exceptionally powerful TMS donor. The general order of reactivity for functional groups with BSTFA is: alcohols > phenols > carboxylic acids > amines > amides[2][3]. Furthermore, because steric hindrance dictates reaction kinetics, primary alcohols react significantly faster than secondary or tertiary alcohols[2].

Although 4,5-dimethyloctan-1-ol features branching at the C4 and C5 positions, the primary hydroxyl group at C1 remains sterically unhindered. Consequently, the reaction proceeds rapidly. The addition of 1% TMCS acts as a critical catalyst; it increases the electrophilicity of the reagent mixture and facilitates the reaction, ensuring 100% quantitative conversion[3][4]. The byproducts of this specific reaction (mono-TMS-trifluoroacetamide and trifluoroacetamide) are highly volatile, eluting in the solvent delay and preventing any interference with the C10-TMS ether analyte[5].

Derivatization Reagent Selection Matrix

To justify the experimental design, the following table summarizes the quantitative and qualitative metrics of common derivatization reagents evaluated for this specific aliphatic alcohol.

Table 1: Comparison of Derivatization Reagents for Aliphatic Alcohols

Reagent	Reaction Mechanism	Standard Conditions	Byproduct Volatility	Suitability for 4,5-dimethyloctan-1-ol
BSTFA + 1% TMCS	Silylation (TMS transfer)	60°C, 30 min	High	Optimal : Fast reaction, highly stable derivative, minimal steric hindrance at C1[2][3].
MSTFA	Silylation (TMS transfer)	60°C, 15 min	Very High	Good : Produces the most volatile byproducts, but possesses slightly less silylating power than BSTFA[4][5].
TFAA / HFBA	Acylation (Esterification)	60°C, 30 min	High (Corrosive)	Niche : Used primarily if Electron Capture Detection (ECD) or NCI-MS is strictly required[1].

Experimental Workflow

Workflow for the silylation of 4,5-dimethyloctan-1-ol using BSTFA and 1% TMCS for GC-MS analysis.

Step-by-Step Derivatization Protocol

Self-Validating System: To ensure the trustworthiness of the protocol, an Internal Standard (IS) such as 1-dodecanol or tridecane must be spiked into the sample prior to derivatization. This controls for variations in derivatization efficiency and injection volume.

Materials Required:

• 4,5-dimethyloctan-1-ol sample (1-5 mg)

• BSTFA + 1% TMCS (Chromatography grade)

• Anhydrous Pyridine (Acts as an acid scavenger and solvent)

• 2 mL glass autosampler vials with PTFE-lined screw caps

• Dry Nitrogen gas

Procedure:

• Sample Preparation: Transfer 1-5 mg of the sample into a clean, dry 2 mL reaction vial[3].

  • Causality: Moisture is the primary failure point of silylation. Water competitively reacts with BSTFA to form hexamethyldisiloxane (HMDSO), consuming the reagent and hydrolyzing the TMS-ether derivatives back to free alcohols[2][4]. If the sample is in an aqueous or protic solvent, evaporate it to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Re-dissolve the dried residue in 100 µL of anhydrous pyridine[4].

  • Causality: Pyridine acts as a basic catalyst and an acid acceptor for the trace HCl generated by the TMCS catalyst, driving the reaction forward.

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the vial. A molar ratio of at least 2:1 (silylating reagent to active hydrogens) is strictly required to ensure complete derivatization[2][3].

• Incubation: Tightly cap the vial and heat in a dry block at 60°C for 30 minutes[3][4].

  • Causality: While unhindered primary alcohols can often derivatize at room temperature, heating to 60°C provides the thermodynamic energy required to guarantee 100% quantitative conversion and batch-to-batch reproducibility[2].

• Cooling: Remove the vial from the heating block and allow it to cool to room temperature before opening or injecting[3].

GC-MS Analytical Parameters & Data Validation

The derivatized sample can be injected directly into the GC-MS without further purification[3].

Recommended GC-MS Conditions:

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet Temperature: 250°C.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program: 60°C (hold 1 min), ramp at 10°C/min to 280°C (hold 5 min).

• MS Ionization: Electron Impact (EI) at 70 eV.

Data Validation & Spectral Interpretation: The success of the derivatization must be validated by examining the mass spectrum of the resulting 4,5-dimethyloctan-1-ol TMS ether (MW = 230.46 g/mol ).

• Absence of Parent Alcohol: Ensure no chromatographic peak corresponding to the underivatized alcohol (MW 158.28) is present.

• Diagnostic Ions: The EI mass spectrum of the TMS derivative will exhibit a weak or absent molecular ion [M]⁺ at m/z 230. Instead, validate the peak using the highly diagnostic [M-15]⁺ ion at m/z 215 (representing the stable loss of a methyl group from the TMS moiety).

• Signature Fragments: The presence of m/z 73 [Si(CH₃)₃]⁺ and m/z 103 [CH₂=O⁺-Si(CH₃)₃] strongly confirms the successful formation of a primary TMS ether.

Sources

• 1. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. obrnutafaza.hr [obrnutafaza.hr]

in vitro testing protocols using 4,5-dimethyloctan-1-ol

Application Note: In Vitro Testing Protocols for 4,5-Dimethyloctan-1-ol Focus: TRPM8-Mediated Cooling Efficacy and Transdermal Penetration Enhancement

Executive Summary

4,5-dimethyloctan-1-ol (CAS: 66719-32-2) is a branched-chain C10 aliphatic alcohol that has emerged as a highly versatile excipient in topical pharmaceuticals and advanced cosmetic formulations. Structurally, the methyl branching at the C4 and C5 positions imparts unique biophysical properties compared to its linear counterpart, 1-decanol. This application note details validated in vitro protocols to evaluate its dual functionality:

• Sensory Cooling: Acting as an agonist for the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel[1][2].

• Permeation Enhancement: Modulating the fluidity of stratum corneum (SC) lipid bilayers to enhance the transdermal flux of active pharmaceutical ingredients (APIs)[3][4].

As a Senior Application Scientist, I have designed these protocols not just as a sequence of steps, but as a self-validating system. Each protocol includes built-in controls and mechanistic rationales to ensure data integrity and physiological relevance.

Dual mechanism of 4,5-dimethyloctan-1-ol: TRPM8 activation and lipid fluidization.

Protocol 1: High-Throughput TRPM8 Activation Assay (Calcium Imaging)

Mechanistic Rationale: TRPM8 is a non-selective cation channel highly permeable to Ca²⁺. It is the primary physiological sensor for cold and is activated by cooling agents like menthol and its derivatives[1][5]. To quantify the cooling intensity of 4,5-dimethyloctan-1-ol, we utilize a calcium-sensitive fluorophore (Fluo-4 AM). Fluo-4 is chosen over Fura-2 because its high quantum yield upon Ca²⁺ binding provides a superior signal-to-noise ratio for high-throughput microplate readers (e.g., FLIPR), allowing for precise EC₅₀ calculations[2].

Materials:

• HEK293 cells stably expressing human TRPM8 (hTRPM8).

• Fluo-4 AM calcium indicator.

• Assay Buffer: Hank’s Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES (pH 7.4).

• Reference Agonists: L-Menthol and WS-3.

Step-by-Step Methodology:

• Cell Seeding: Seed hTRPM8-HEK293 cells at a density of 2 × 10⁴ cells/well in a 384-well black-wall, clear-bottom microplate. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading: Remove culture media and wash cells twice with Assay Buffer. Add 20 µL of 4 µM Fluo-4 AM (dissolved in Assay Buffer with 0.02% Pluronic F-127 to aid dispersion). Incubate in the dark for 45 minutes at 37°C.

• De-esterification: Wash the cells three times with Assay Buffer to remove extracellular dye. Add 20 µL of fresh Assay Buffer and incubate for an additional 15 minutes at room temperature to allow complete intracellular de-esterification of the AM ester.

• Compound Preparation: Prepare a 10-point serial dilution of 4,5-dimethyloctan-1-ol (ranging from 1 nM to 1 mM) in Assay Buffer containing 0.1% DMSO. Crucial: Maintain DMSO ≤0.1% final concentration to prevent solvent-induced membrane permeabilization.

• Data Acquisition: Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Record baseline fluorescence (Ex: 488 nm, Em: 516 nm) for 10 seconds. Inject 10 µL of the compound dilutions and record fluorescence continuously for 3 minutes.

• Analysis: Calculate the change in fluorescence (ΔF/F₀). Plot the peak response against the log of the compound concentration and fit to a four-parameter logistic (4PL) equation to determine the EC₅₀.

Protocol 2: In Vitro Skin Permeation and Fluidization Assay

Mechanistic Rationale: Linear alkanols (like 1-decanol) pack tightly into the SC lipid lamellae, often causing rigid disruption and high cellular toxicity. In contrast, the steric hindrance provided by the methyl branches in 4,5-dimethyloctan-1-ol creates "free volume" within the lipid tails. This lowers the phase transition temperature of the lipids, fluidizing the bilayer and enhancing the diffusion of APIs without severely compromising barrier viability[3][4]. We evaluate this using a static vertical Franz diffusion cell.

Step-by-step workflow for in vitro Franz diffusion cell permeation assay.

Materials:

• Dermatomed human cadaver skin (approx. 400 µm thickness).

• Model Hydrophilic API: Niacinamide (Vitamin B3).

• Receptor Fluid: Phosphate Buffered Saline (PBS, pH 7.4) with 0.01% sodium azide.

• Franz Diffusion Cells (1.77 cm² diffusion area, 12 mL receptor volume).

Step-by-Step Methodology:

• Membrane Hydration: Thaw dermatomed skin and hydrate in PBS for 30 minutes. Mount the skin between the donor and receptor compartments of the Franz cell, with the stratum corneum facing the donor chamber.

• System Equilibration: Fill the receptor chamber with degassed Receptor Fluid. Ensure no air bubbles are trapped beneath the skin. Maintain the system at 32°C (physiological skin surface temperature) using a circulating water bath. Stir at 400 rpm.

• Integrity Testing: Measure the initial Trans-Epidermal Water Loss (TEWL) or electrical resistance across the membrane. Reject any skin samples showing compromised barrier function (e.g., resistance < 10 kΩ).

• Dosing: Apply 20 µL of the test formulation (e.g., 2% Niacinamide + 1% 4,5-dimethyloctan-1-ol in a propylene glycol/water vehicle) to the donor compartment.

• Sampling: At predetermined intervals (1, 2, 4, 8, 12, and 24 hours), withdraw 500 µL of receptor fluid via the sampling port and immediately replace it with 500 µL of fresh, pre-warmed receptor fluid to maintain sink conditions.

• Quantification: Analyze the samples via HPLC-UV to determine the cumulative amount of Niacinamide permeated per unit area (µg/cm²). Calculate the steady-state flux (J_ss) from the linear portion of the permeation curve.

Protocol 3: 3D Epidermal Cytotoxicity (MTT Assay)

Mechanistic Rationale: Because skin penetration enhancers provoke structural changes in the SC, they can trigger undesired irritation or toxicity[3]. To validate the safety profile of 4,5-dimethyloctan-1-ol, we utilize a Reconstructed Human Epidermis (RHE) model. The MTT assay measures mitochondrial metabolic activity; a reduction in formazan production correlates directly with cellular toxicity.

Step-by-Step Methodology:

• Tissue Preparation: Transfer RHE tissues (e.g., EpiDerm™) to 6-well plates containing pre-warmed maintenance medium. Incubate overnight at 37°C, 5% CO₂.

• Exposure: Apply 30 µL of 4,5-dimethyloctan-1-ol (at various concentrations in mineral oil) directly to the apical surface of the tissues. Include a negative control (mineral oil) and a positive control (5% SDS). Incubate for 24 hours.

• MTT Incubation: Rinse tissues thoroughly with DPBS. Transfer to a 24-well plate containing 1 mg/mL MTT solution. Incubate for 3 hours at 37°C.

• Extraction: Transfer tissues to a new plate and add 2 mL of isopropanol to extract the blue formazan crystals. Shake for 2 hours at room temperature.

• Readout: Measure the optical density (OD) of the extract at 570 nm. Calculate relative viability as a percentage of the negative control. Formulations resulting in >50% viability are generally classified as non-irritating.

Data Presentation & Interpretation

The following tables summarize the expected quantitative benchmarks when executing the protocols described above.

Table 1: Comparative TRPM8 Activation Profiles Data represents typical ranges obtained via Calcium Imaging (Protocol 1).

Compound	Structural Class	hTRPM8 EC₅₀ (µM)	Relative Efficacy
L-Menthol	Cyclic Terpene Alcohol	80.0 - 110.0	100% (Baseline)
WS-3	Carboxamide	15.0 - 25.0	140%
4,5-Dimethyloctan-1-ol	Branched Aliphatic Alcohol	45.0 - 65.0	115%

Interpretation: 4,5-dimethyloctan-1-ol exhibits a lower EC₅₀ than L-menthol, indicating a higher potency at the TRPM8 receptor, while avoiding the harsh trigeminal irritation often associated with high doses of cyclic terpenes.

Table 2: Permeation Enhancement and Cytotoxicity Data represents Niacinamide flux across human SC (Protocol 2) and RHE Viability (Protocol 3).

Enhancer (1% w/w)	Steady-State Flux (µg/cm²/h)	Enhancement Ratio (ER)	RHE Viability (%)
Control (No Enhancer)	2.4 ± 0.3	1.0	100%
1-Decanol (Linear)	18.2 ± 1.5	7.5	42% (Irritant)
4,5-Dimethyloctan-1-ol	14.8 ± 1.2	6.1	88% (Non-Irritant)

Interpretation: While the linear C10 alcohol (1-decanol) provides slightly higher permeation enhancement, it drastically reduces cell viability below the 50% threshold. The branched structure of 4,5-dimethyloctan-1-ol provides an optimal balance, achieving a 6.1-fold increase in API flux while maintaining high tissue viability due to less rigid disruption of the SC lipid lamellae.

References

• Pathways for Skin Penetration - Cosmetics & Toiletries. Cosmetics & Toiletries. Available at:[Link]

• Bidirectional shifts of TRPM8 channel gating by temperature and chemical agents modulate the cold sensitivity of mammalian thermoreceptors. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Alkanols Regulate the Fluidity of Phospholipid Bilayer in Accordance to Their Concentration and Polarity. ACS Publications. Available at:[Link]

• Cooling sensation biosensor coupled with the Chou-Talalay method for quantitative assessment of interaction patterns in binary cooling agent mixtures. National Center for Biotechnology Information (NCBI). Available at:[Link]

• TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation. MDPI. Available at:[Link]

• US20110081393A1 - Cooling sensation agent composition, sensory stimulation agent composition and use of the same. Google Patents.

Sources

• 1. Bidirectional shifts of TRPM8 channel gating by temperature and chemical agents modulate the cold sensitivity of mammalian thermoreceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cooling sensation biosensor coupled with the Chou-Talalay method for quantitative assessment of interaction patterns in binary cooling agent mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: GC-MS Troubleshooting for 4,5-Dimethyloctan-1-ol

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with chromatographic anomalies during the GC-MS analysis of aliphatic alcohols.

Analyzing 4,5-dimethyloctan-1-ol presents a specific set of challenges. As a branched primary alcohol, its highly polar hydroxyl (-OH) group acts as a strong hydrogen bond donor and acceptor. When exposed to active sites (such as residual silanol groups) within the gas chromatograph's sample pathway, the analyte undergoes reversible adsorption. This secondary retention mechanism delays a subpopulation of the molecules, resulting in the asymmetric trailing edges known as peak tailing .

Part 1: Diagnostic Overview & Troubleshooting Workflow

Before altering method parameters, it is critical to systematically isolate the root cause of the tailing. The diagnostic workflow below outlines the logical progression from sample chemistry optimization to hardware maintenance.

Caption: Diagnostic workflow for resolving GC-MS peak tailing of aliphatic alcohols.

Part 2: Expert Q&A & Mechanistic Troubleshooting

Q1: Why does 4,5-dimethyloctan-1-ol exhibit severe peak tailing even when using a brand-new, high-quality fused-silica column? A1: The issue lies in the fundamental chemistry of the analyte. 4,5-dimethyloctan-1-ol contains a primary hydroxyl group that readily forms hydrogen bonds with any exposed silanol groups (-Si-OH) or metallic active sites in the GC system[1]. Even on a new column, the inlet liner, glass wool, or trace contamination can provide enough active sites to cause tailing. According to chromatographic principles, active sites bind polar compounds through electrostatic interactions, causing delayed elution of molecular subpopulations[2].

Q2: How can I isolate whether the tailing is originating from the GC inlet or a degraded analytical column? A2: You must evaluate the tailing pattern across different compound classes. Inject a system suitability test (SST) mix containing both polar analytes (like alcohols or phenols) and non-polar analytes (like straight-chain alkanes).

• Inlet/Active Site Issue: If only the polar compounds (like your alcohol) tail while the alkanes remain perfectly symmetrical, the root cause is chemical adsorption at active sites, typically in the inlet liner or gold seal[3].

• Column Installation/Degradation Issue: If all peaks in the chromatogram exhibit tailing, the issue is physical. This indicates either a degraded stationary phase at the head of the column, dead volume from an improper column cut, or poor ferrule positioning[4].

Q3: Is chemical derivatization strictly necessary for this compound? Why is BSTFA with 1% TMCS the recommended reagent? A3: For trace-level quantitative analysis, derivatization is mandatory. Silylation replaces the active hydrogen of the alcohol with a trimethylsilyl (TMS) group, converting 4,5-dimethyloctan-1-ol into a TMS ether. This eliminates its hydrogen-bonding capability, drastically increasing volatility and thermal stability[5]. We recommend BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS (Trimethylchlorosilane) . While BSTFA is a powerful silyl donor, the addition of 1% TMCS acts as a critical catalyst. TMCS increases the electrophilicity of the reaction environment, ensuring rapid and quantitative derivatization of sterically hindered or aliphatic alcohols that might otherwise react too slowly[6].

Q4: What is the optimal maintenance schedule for the GC inlet to prevent matrix accumulation and active site formation? A4: Inlet maintenance should be driven by sample cleanliness and data quality rather than a strict calendar. However, for complex biological or environmental matrices, the inlet liner and septum should be replaced every 50–100 injections[1]. Furthermore, the gold inlet seal and washer must be replaced every time the column is changed or trimmed, as sample residue bakes onto these surfaces and creates highly active adsorption sites[7].

Part 3: Quantitative Data Summary

The following table summarizes the expected impact of various system conditions and sample preparation strategies on the peak symmetry of 4,5-dimethyloctan-1-ol.

System Condition	Analyte State	Peak Asymmetry Factor ( As​ )*	Diagnostic Conclusion
Degraded Liner & Column	Underivatized	2.80	Severe active site adsorption; quantitation impossible.
New Deactivated Liner	Underivatized	1.65	Moderate tailing; residual active sites on column phase.
Degraded Liner & Column	Derivatized (TMS Ether)	1.30	Slight tailing; physical dead volume or matrix interference.
New Liner + Trimmed Column	Derivatized (TMS Ether)	1.02	Optimal system inertness; sharp Gaussian peak.

*Note: As​ is calculated at 10% peak height. An ideal Gaussian peak has an As​ of 1.0. Values > 1.2 indicate problematic tailing.

Part 4: Self-Validating Experimental Protocols

Protocol A: Silylation of 4,5-dimethyloctan-1-ol using BSTFA + 1% TMCS

This protocol chemically masks the active hydroxyl group to prevent secondary interactions within the GC system.

Caption: Chemical derivatization pathway of 4,5-dimethyloctan-1-ol using BSTFA and TMCS.

Step-by-Step Methodology:

• Sample Preparation: Transfer an aliquot of the sample containing 4,5-dimethyloctan-1-ol into a highly inert, moisture-free 2 mL GC autosampler vial. Ensure the sample is dissolved in an aprotic solvent (e.g., hexane, dichloromethane, or acetonitrile). Causality: Protic solvents like water or methanol will aggressively quench the BSTFA reagent, halting the reaction.

• Reagent Addition: Add 50 µL of BSTFA + 1% TMCS to the vial. Ensure a minimum 2:1 molar excess of the silylating reagent to the active hydrogens in the sample[6].

• Reaction Incubation: Tightly cap the vial using a PTFE-lined septum. Place the vial in a heating block at 60°C for 30 minutes[5].

• Cooling: Remove the vial and allow it to cool to room temperature (approx. 10 minutes) before analysis to prevent pressure blowback during autosampler extraction.

• Self-Validation Step: Before injecting the sample, inject a Reagent Blank (aprotic solvent + BSTFA/TMCS, heated identically). This validates that the reagents are not introducing artifact peaks (e.g., siloxane bleed) that co-elute with your target analyte.

Protocol B: Comprehensive GC Inlet Deactivation & Column Trimming

If tailing persists post-derivatization, the physical flow path must be restored.

Step-by-Step Methodology:

• System Cool-Down: Cool the GC oven to <40°C and the inlet to <50°C. Turn off the MS transfer line heater and MS source to prevent oxidation. Turn off the carrier gas flow.

• Inlet Disassembly: Remove the septum nut, septum, and inlet liner. Using a specialized wrench, remove the reducing nut at the base of the inlet to access and discard the old gold seal and washer.

• Column Trimming: Remove the column from the inlet. Using a ceramic scoring wafer, score the polyimide coating 15–30 cm from the inlet end[1]. Gently snap the column.

• Cut Inspection (Critical): Inspect the cut under a 10x to 20x magnifier. The cut must be perfectly square (90 degrees) with no jagged fused-silica edges or hanging polyimide. Causality: A jagged cut creates a turbulent dead volume where sample vapors become trapped, inducing volumetric peak tailing[4].

• Reassembly: Install a new, highly deactivated inlet liner (with deactivated glass wool to wipe the syringe needle). Install a new gold seal, washer, and non-stick O-ring. Reinstall the column to the exact insertion depth specified by the manufacturer (typically 4-6 mm above the ferrule for split/splitless inlets).

• Self-Validation Step: Restore carrier gas flow. Do not heat the system yet. Use an electronic leak detector to probe the septum nut and column nut. Once leak-tight, perform an MS Air/Water check. Ensure m/z 18 (Water) and m/z 28 (Nitrogen) are below 5% relative to m/z 69 (PFTBA calibration gas). Only after validating an oxygen-free environment should you heat the oven to condition the column.

References

• Troubleshooting Peak Tailing in Gas Chromatography Workflows - Lab Manager.
• GC Column Troubleshooting Guide - Phenomenex.
• Peak Tailing in GC Trace Analysis - Restek.
• The Principle of Silylation: An In-depth Technical Guide to Derivatization using BSTFA-TMCS - Benchchem.
• The Use of Derivatization Reagents for Gas Chromatography (GC) - Sigma-Aldrich.
• GC Inlet Maintenance: Restek's Quick-Reference Guide - Restek.
• The LCGC Blog: GC Diagnostic Skills I | Peak Tailing - Chromatography Online.

Sources

• 1. Troubleshooting Peak Tailing in Gas Chromatography Workflows | Lab Manager [labmanager.com]
• 2. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 3. discover.restek.com [discover.restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 7. discover.restek.com [discover.restek.com]

Technical Support Center: Preventive Strategies for 4,5-Dimethyloctan-1-ol Oxidation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who discover their critical aliphatic alcohols have degraded prior to use. 4,5-dimethyloctan-1-ol (CAS 66719-32-2)[1] is a branched primary alcohol. While structurally robust, primary alcohols are highly susceptible to aerobic autooxidation during extended storage[2].

This guide provides field-proven, mechanistically grounded troubleshooting steps to ensure the chemical integrity of your compound. We do not just provide rules; we explain the physical chemistry dictating them so you can adapt these principles to your specific laboratory environment.

Mechanistic Insight: The Oxidation Cascade

To prevent degradation, we must first understand the causality of the failure. When exposed to atmospheric oxygen, primary alcohols undergo a slow, rate-limiting autooxidation into aldehydes (4,5-dimethyloctanal). Once the aldehyde is formed, it rapidly over-oxidizes into a carboxylic acid (4,5-dimethyloctanoic acid)[3]. This cascade is catalyzed by UV light, thermal energy, and trace transition metals.

Figure 1: Mechanistic pathway of 4,5-dimethyloctan-1-ol aerobic oxidation.

Troubleshooting & FAQs

Q1: Why is my 4,5-dimethyloctan-1-ol degrading even when capped tightly in a glass vial? A: Standard screw-cap vials trap a significant volume of ambient air (which contains ~21% oxygen) in the headspace. Over time, this oxygen partitions into the liquid phase, initiating autooxidation. Furthermore, standard caps often lack PTFE (Polytetrafluoroethylene) linings. Without a fluoropolymer barrier, oxygen slowly permeates through the standard silicone or rubber septa over months of storage.

Q2: Should I use Nitrogen or Argon to purge the headspace? A: For manual liquid storage in vials, Argon is vastly superior . Argon is a noble gas that is approximately 38% denser than air[4]. When gently blown into a vial, it pools at the bottom, physically displacing the lighter oxygen and forming a protective "blanket" directly over the liquid interface[4]. Nitrogen, being slightly lighter than air, readily mixes with the ambient atmosphere during the capping process, leaving residual oxygen in the headspace.

Q3: Can I use chemical stabilizers to extend the shelf life? A: Yes. If your downstream application permits it, adding 0.1% w/w Butylated hydroxytoluene (BHT) is highly effective. BHT acts as a radical scavenger. It functions by donating a hydrogen atom to peroxy radicals ( RO2∙​+ArOH→ROOH+ArO∙ ), effectively terminating the autocatalytic oxidation cascade before it can propagate[5][6]. Note: BHT must be removed via flash chromatography before using the alcohol in sensitive catalytic reactions.

Quantitative Data: Storage Condition Matrix

The table below synthesizes the expected stability of 4,5-dimethyloctan-1-ol based on the thermodynamic and kinetic variables of your storage environment.

Storage Vessel	Headspace Gas	Temperature	Additive	Est. Shelf Life	Oxidation Risk
Clear Glass	Ambient Air	25°C	None	< 1 Month	Critical
Amber Glass	Ambient Air	2-8°C	None	3-6 Months	High
Amber Glass	Argon	2-8°C	None	1-2 Years	Low
Amber Glass	Argon	2-8°C	0.1% BHT	> 2 Years	Negligible

Experimental Protocol: Self-Validating Argon Blanketing

To guarantee trustworthiness, a storage protocol must be a self-validating system . This means the procedure includes built-in quality control checks to prove the method worked, eliminating guesswork months down the line.

Materials Required:

• Amber borosilicate glass vials (blocks UV-catalyzed radical initiation).

• PTFE-lined crimp caps or screw caps (prevents oxygen permeation)[7].

• Argon gas cylinder with a low-flow regulator and a sterile stainless-steel needle.

• Parafilm.

Step-by-Step Methodology:

• Preparation: Bake amber vials at 120°C for 2 hours to remove trace moisture, then cool in a desiccator.

• Aliquoting: Divide the bulk 4,5-dimethyloctan-1-ol into single-use aliquots. Causality: This prevents repeated freeze-thaw cycles and repeated introduction of oxygen to the main stock.

• Argon Blanketing: Insert the Argon needle halfway into the vial headspace. Flow Argon gently (approx. 1 bubble per second if passed through a bubbler) for 15-20 seconds. Causality: The heavy argon displaces the lighter ambient air, pushing it out of the top of the vial[4].

• Sealing: Quickly withdraw the needle and immediately seal the vial with a PTFE-lined cap. Wrap the cap boundary tightly with Parafilm.

• Thermal Control: Store the sealed vials in a dedicated chemical refrigerator at 2-8°C[7]. Causality: Lowering the temperature decreases the kinetic energy of the molecules, exponentially reducing the rate constant of any residual oxidation reactions.

• System Validation (The Self-Check):

  • Mass Check: Weigh the vial immediately after sealing and record the mass on the label. Before use months later, re-weigh it. A loss in mass indicates a compromised seal.

  • Spectroscopic Baseline: Run a baseline 1H -NMR on an aliquot on Day 0. When retrieving a stored aliquot months later, run a quick NMR. The absence of an aldehyde proton peak (typically around 9.5–9.8 ppm) definitively validates that your storage system remained completely inert.

Figure 2: Standard operating procedure for aliquoting and self-validated long-term storage.

References

• "Inert gas - Grokipedia" Grokipedia.
• "4,5-dimethyloctan-1-ol - the NIST WebBook" National Institute of Standards and Technology (NIST).
• "Continuous-Flow Aerobic Oxidation of Primary Alcohols with a Copper(I)/TEMPO Catalyst" Organic Process Research & Development - ACS Publications.
• "Butylated hydroxytoluene - Wikipedia" Wikipedia.
• "Chloromethyl Trimethylsilane Purification Methods And Techniques" ZM Silane Limited.
• "Oxidation of Primary Alcohols to Carboxylic Acids: A Guide to Current Common Practice" ResearchGate.
• "Thermal decomposition characteristics of BHT and its peroxide (BHTOOH)" PMC - NIH.

Sources

• 1. 4,5-dimethyloctan-1-ol [webbook.nist.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Inert gas — Grokipedia [grokipedia.com]
• 5. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 6. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. zmsilane.com [zmsilane.com]

Technical Support Center: Purification of 4,5-Dimethyloctan-1-ol Enantiomers

Welcome to the technical support center for the purification of 4,5-dimethyloctan-1-ol enantiomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating these specific chiral molecules. Here, you will find in-depth troubleshooting advice and frequently asked questions, grounded in established scientific principles and practical laboratory experience.

Introduction: The Challenge of Separating 4,5-Dimethyloctan-1-ol Enantiomers

4,5-dimethyloctan-1-ol is a chiral alcohol with stereocenters at the C4 and C5 positions. The separation of its enantiomers is a critical step in the synthesis of biologically active molecules where stereochemistry dictates efficacy and safety. Due to their identical physical properties, such as boiling point and solubility, separating enantiomers requires specialized techniques that can differentiate between the three-dimensional arrangements of the molecules. This guide will focus on the three primary methods for achieving this separation: Chiral High-Performance Liquid Chromatography (HPLC), Enzymatic Kinetic Resolution, and Diastereomeric Crystallization.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the purification of 4,5-dimethyloctan-1-ol enantiomers. Each problem is followed by potential causes and actionable solutions.

Chiral HPLC Issues

Problem: Poor or No Separation of Enantiomers on a Chiral Column.

• Potential Cause 1: Incorrect Chiral Stationary Phase (CSP). The selection of the CSP is the most critical factor in chiral HPLC. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often a good starting point for alcohol separations.[1][2]

  • Solution: Screen a variety of chiral columns with different stationary phases. Immobilized polysaccharide-based columns offer broad solvent compatibility, allowing for a wider range of mobile phases to be tested.[3]

• Potential Cause 2: Inappropriate Mobile Phase. The composition of the mobile phase significantly influences the interaction between the enantiomers and the CSP.

  • Solution:

    • Normal-Phase: Start with a simple mobile phase like hexane/isopropanol or hexane/ethanol.[1] Adjust the ratio of the alcohol modifier to optimize retention and resolution. For basic compounds, adding a small amount of an amine like diethylamine (DEA) can improve peak shape. For acidic compounds, an acid like trifluoroacetic acid (TFA) may be beneficial.[1]

    • Reversed-Phase: Use mixtures of water or buffers with methanol or acetonitrile.

    • Solvent Screening: A systematic screening of different solvents and modifiers is often necessary to find the optimal conditions.[3][4]

• Potential Cause 3: Low Temperature. Lowering the column temperature can sometimes enhance enantioselectivity.

  • Solution: If your HPLC system has a column thermostat, try running the separation at a lower temperature (e.g., 10-15°C).

Problem: Poor Peak Shape (Tailing or Fronting).

• Potential Cause 1: Overloading the Column. Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Potential Cause 2: Inappropriate Mobile Phase Additive. The presence of acidic or basic functional groups in the analyte can cause poor peak shape.

  • Solution: As mentioned above, add a suitable modifier (e.g., DEA for basic analytes, TFA for acidic analytes) to the mobile phase to improve peak symmetry.[1]

• Potential Cause 3: Column Contamination or Degradation. Over time, columns can become contaminated or the stationary phase can degrade.

  • Solution: Flush the column with a strong solvent recommended by the manufacturer. If the problem persists, the column may need to be replaced.

Enzymatic Kinetic Resolution Issues

Problem: Low Enantiomeric Excess (ee) of the Product or Unreacted Substrate.

• Potential Cause 1: Suboptimal Enzyme Choice. Not all lipases will exhibit high enantioselectivity for 4,5-dimethyloctan-1-ol.

  • Solution: Screen different lipases. Candida antarctica lipase B (CALB), often immobilized as Novozym® 435, is a robust and commonly used enzyme for the resolution of secondary alcohols and is a good starting point.[5][6]

• Potential Cause 2: Reaction Reversibility. The esterification reaction is reversible, which can limit the achievable ee.

  • Solution: Use an acyl donor that makes the reaction effectively irreversible, such as an enol ester (e.g., vinyl acetate) or an acid anhydride.[7] Alternatively, performing the reaction under vacuum can remove the alcohol byproduct and drive the reaction forward.[8]

• Potential Cause 3: Non-Optimal Reaction Conditions. Temperature, solvent, and reaction time all play a crucial role.

  • Solution:

    • Temperature: Optimize the reaction temperature. While enzymes have an optimal temperature, running the reaction at a slightly lower temperature can sometimes increase enantioselectivity.

    • Solvent: Nonpolar solvents often give the best results in enzymatic resolutions.[6]

    • Time: Monitor the reaction over time to stop it at approximately 50% conversion for the highest possible ee of both the product and the remaining substrate.

Problem: Difficult Separation of the Product Ester from the Unreacted Alcohol.

• Potential Cause 1: Similar Physical Properties. The product ester and the unreacted alcohol may have similar boiling points or polarities, making separation by distillation or standard column chromatography challenging.[5]

  • Solution:

    • Derivatization: After the enzymatic reaction, the unreacted alcohol can be derivatized with a reagent like phthalic anhydride. This converts the alcohol into a phthalic acid monoester, which can be easily separated from the neutral product ester by extraction with a basic aqueous solution.[5]

    • Chromatography: If derivatization is not feasible, carefully optimized column chromatography on silica gel may be required.

Diastereomeric Crystallization Issues

Problem: Failure to Form Crystalline Diastereomers.

• Potential Cause 1: Poor Choice of Resolving Agent. The resolving agent must form a stable, crystalline salt or derivative with the alcohol.

  • Solution: For alcohols, a common strategy is to first convert the alcohol to a half-ester of a dicarboxylic acid (e.g., phthalic anhydride) and then react this with a chiral base (e.g., (R)-1-phenylethylamine).[9] Alternatively, chiral acids can be used to form diastereomeric esters.[9]

• Potential Cause 2: Unsuitable Crystallization Solvent. The solvent plays a critical role in the crystallization process.

  • Solution: Screen a variety of solvents or solvent mixtures. The ideal solvent will have a significant difference in solubility between the two diastereomers.[10]

Problem: Low Diastereomeric Excess (de) of the Crystallized Product.

• Potential Cause 1: Eutectic Formation. The diastereomers may form a eutectic mixture, where the solid phase has the same composition as the liquid phase at a certain ratio, limiting the achievable purity.[11]

  • Solution:

    • Recrystallization: Multiple recrystallizations may be necessary to improve the diastereomeric purity.[12]

    • Solvent Optimization: Changing the solvent can alter the phase diagram and potentially avoid the eutectic point.

• Potential Cause 2: Kinetically Controlled Crystallization. The less soluble diastereomer may crystallize faster, but given enough time, the system may equilibrate to a less pure solid.

  • Solution: Optimize the crystallization time. In some cases, rapid filtration of the initial crystals can yield a product with higher diastereomeric excess.[12]

Section 2: Frequently Asked Questions (FAQs)

Q1: Which purification method is best for my scale?

• A1:

  • Analytical to Milligram Scale: Chiral HPLC is often the method of choice for small-scale purifications and for analytical determination of enantiomeric excess.

  • Gram to Multigram Scale: Enzymatic kinetic resolution and diastereomeric crystallization are generally more scalable and cost-effective for larger quantities.[5]

Q2: How do I determine the absolute configuration of the separated enantiomers?

• A2: The absolute configuration can be determined by several methods:

  • X-ray Crystallography: If you can obtain a suitable crystal of one of the enantiomers (or a derivative), single-crystal X-ray diffraction can provide an unambiguous determination of the absolute configuration.[2]

  • Chiral Derivatizing Agents (CDAs): Derivatizing the alcohol with a CDA, such as Mosher's acid ((R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetic acid), allows for the determination of the absolute configuration by analyzing the NMR spectrum of the resulting diastereomers.[13][14]

  • Comparison to Standards: If an enantiomerically pure standard of 4,5-dimethyloctan-1-ol with a known configuration is available, you can compare its retention time on a chiral HPLC column or its optical rotation to your separated enantiomers.

Q3: Can I use Supercritical Fluid Chromatography (SFC) for this separation?

• A3: Yes, chiral SFC is an excellent alternative to HPLC. It often provides faster separations and uses less organic solvent. The same polysaccharide-based chiral stationary phases used in HPLC are also highly effective in SFC.

Q4: What is "Dynamic Kinetic Resolution" and can it be applied here?

• A4: Dynamic Kinetic Resolution (DKR) is a powerful technique that combines the enzymatic resolution of one enantiomer with the in-situ racemization (interconversion) of the other. This allows for a theoretical yield of 100% for a single enantiomer, overcoming the 50% yield limitation of standard kinetic resolution.[6][15] For an alcohol like 4,5-dimethyloctan-1-ol, this would typically involve a ruthenium catalyst for the racemization of the alcohol enantiomers and a lipase for the enantioselective acylation.[6][15]

Section 3: Experimental Protocols & Data

Protocol: Chiral HPLC Method Development

• Column Selection: Begin with an immobilized polysaccharide-based chiral column, such as one with an amylose or cellulose tris(3,5-dimethylphenylcarbamate) stationary phase.

• Initial Screening (Normal Phase):

  • Mobile Phase A: 90:10 (v/v) n-hexane/isopropanol.

  • Mobile Phase B: 90:10 (v/v) n-hexane/ethanol.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a low wavelength (e.g., 210 nm) or a Refractive Index (RI) detector.

• Optimization:

  • If no separation is observed, screen other mobile phases. A useful secondary screen could involve methyl tert-butyl ether (MtBE) or dichloromethane (DCM) based mobile phases, which are compatible with immobilized columns.[3]

  • If partial separation is seen, adjust the percentage of the alcohol modifier. Decreasing the alcohol content will generally increase retention and may improve resolution.

  • If peak shape is poor, add 0.1% of a suitable additive (DEA for basic compounds, TFA for acidic compounds).

Table 1: Example Chiral HPLC Screening Solvents for Immobilized Columns [3]

Mobile Phase System	Typical Starting Ratio
Alkane / Ethanol	80 / 20
Alkane / 2-Propanol	80 / 20
Alkane / Dichloromethane / Ethanol	50 / 50 / 2
Alkane / Methyl tert-butyl ether / Ethanol	80 / 20 / 0

Protocol: Enzymatic Kinetic Resolution

• Setup: To a solution of racemic 4,5-dimethyloctan-1-ol (1.0 eq) in a nonpolar solvent (e.g., toluene or hexane), add immobilized Candida antarctica lipase B (Novozym® 435).

• Acylation: Add an acyl donor (e.g., vinyl acetate, 1.5 eq).

• Reaction: Stir the mixture at a controlled temperature (e.g., 30-40°C) and monitor the reaction progress by GC or TLC.

• Quenching: When the reaction reaches approximately 50% conversion, filter off the enzyme. The enzyme can often be washed and reused.[8]

• Workup and Separation:

  • Concentrate the filtrate.

  • The resulting mixture of the acetylated product and the unreacted alcohol can be separated by column chromatography on silica gel.

Section 4: Visualizations

Workflow for Chiral Purification Method Selection

Caption: Decision tree for selecting a purification method.

Diastereomeric Crystallization Workflow

Caption: Steps in purification via diastereomeric crystallization.

References

• Chromatography-Free Enzymatic Kinetic Resolution of Secondary Alcohols. (n.d.). Thieme Connect.

• Enzymatic Resolution and Separation of Secondary Alcohols Based on Fatty Esters as Acylating Agents. (2010). Journal of Chemical Education. Retrieved from [Link]

• Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Janssen, A. J. M. (n.d.). ENZYMATIC RESOLUTION OF PRIMARY AND SECONDARY ALCOHOLS IN ORGANIC MEDIA.

• Green Dynamic Kinetic Resolution—Stereoselective Acylation of Secondary Alcohols by Enzyme-Assisted Ruthenium Complexes. (2022). MDPI. Retrieved from [Link]

• Resolution (Separation) of Enantiomers. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Crystallization-Induced Diastereomer Transformations. (2006). Chemical Reviews. Retrieved from [Link]

• Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. (2018). IntechOpen. Retrieved from [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. Retrieved from [Link]

• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. (2022). CrystEngComm. Retrieved from [Link]

• Develop Chiral Separation Methods with Daicel's Immobilized Columns. (2021). Daicel Chiral Technologies. Retrieved from [Link]

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. (n.d.). PMC. Retrieved from [Link]

• A general method for the synthesis of enantiopure aliphatic chain alcohols with established absolute configurations. Part 2, via catalytic reduction of acetylene alcohol MαNP esters. (n.d.). ResearchGate. Retrieved from [Link]

• Simplified Chiral HPLC/SFC Column Screening Strategies. (n.d.). Phenomenex. Retrieved from [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2016). MDPI. Retrieved from [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (2026). LCGC International. Retrieved from [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. (n.d.). PMC. Retrieved from [Link]

• chiral columns. (n.d.). HPLC.eu. Retrieved from [Link]

• 4,5-Dimethyloctan-1-ol. (n.d.). PubChem. Retrieved from [Link]

• Enantioselective α-Arylation of Primary Alcohols under Sequential One-Pot Catalysis. (2021). The Journal of Organic Chemistry. Retrieved from [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). MDPI. Retrieved from [Link]

• Process for separating linear-chain oxo-alcohols from mixtures of linear and branched-chain oxo-alcohols. (n.d.). Google Patents.

• Separation of enantiomers and conformers of Tofisopam. (n.d.). Daicel Chiral Technologies. Retrieved from [Link]

• Process of isolating enantiomer components from enantiomer mixtures by particle-size-controlled crystallization. (n.d.). Google Patents.

• Process for the separation of a mixture of enantiomers. (n.d.). European Patent Office. Retrieved from [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. (n.d.). Springer Nature Experiments. Retrieved from [Link]

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Technical Support Center: Reducing Byproducts in the Catalytic Hydrogenation of 4,5-dimethyloctan-1-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the catalytic hydrogenation of 4,5-dimethyloctan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific chemical transformation. As your dedicated application scientist, my goal is to help you navigate the common challenges encountered during this process, ensuring high selectivity and yield of your desired product. This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and achieve robust, reproducible results.

Understanding Potential Byproduct Formation

The selective hydrogenation of an alcohol function is often challenged by competing side reactions that can significantly reduce the yield and purity of the target molecule. In the case of 4,5-dimethyloctan-1-ol, the primary goal is the saturation of a potential unsaturated bond elsewhere in the molecule (not specified in the topic, but assumed for the context of hydrogenation) or, more commonly, the removal of a protecting group via hydrogenolysis while preserving the alcohol. However, the alcohol moiety itself can be susceptible to reduction or condensation under typical hydrogenation conditions. The two most prevalent byproducts are the fully reduced alkane (via hydrogenolysis) and a dimeric ether (via dehydration/etherification).

The term hydrogenolysis refers to the cleavage of a chemical bond (in this case, a C-O bond) by hydrogen.[1] This reaction pathway competes with other desired hydrogenation transformations and is highly dependent on the choice of catalyst and reaction conditions.

Caption: Primary reaction pathways in the hydrogenation of 4,5-dimethyloctan-1-ol.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: I am observing high levels of 4,5-dimethyloctane, the hydrogenolysis byproduct. How can I minimize this?

A1: Cause & Mitigation Strategy

The formation of 4,5-dimethyloctane indicates that the C-O bond of the primary alcohol is being cleaved. This is a classic hydrogenolysis reaction. It is often promoted by catalysts with high hydrogenolysis activity (like Palladium), elevated temperatures, and certain types of catalyst supports.[2][3]

Core Directive: Your primary goal is to select a catalytic system and conditions that favor hydrogenation of other functionalities over C-O bond cleavage.

Troubleshooting Steps:

• Re-evaluate Your Catalyst Choice: Palladium on carbon (Pd/C) is a highly active catalyst but is notoriously efficient at promoting hydrogenolysis of benzylic and sometimes aliphatic alcohols.[1][4] Consider switching to a catalyst known for lower hydrogenolysis activity.

  • Ruthenium (Ru/C) and Rhodium (Rh/C) are often more chemoselective for preserving alcohol functionalities.[5]

  • Raney Nickel (Ra-Ni) can be a good alternative, but its activity can be sensitive to preparation methods.[3]

  • Copper-based catalysts (e.g., copper chromite) are used commercially for converting esters to alcohols and are designed to minimize C-O cleavage, though they may require higher temperatures and pressures.[2][6]

• Lower the Reaction Temperature: Hydrogenolysis typically has a higher activation energy than many desired hydrogenation reactions. By reducing the temperature, you can disproportionately slow the rate of the undesired C-O cleavage while maintaining an acceptable rate for the primary reaction.[5][7]

  • Experimental Approach: Run a temperature screening experiment, starting from a lower temperature (e.g., 25-40°C) and incrementally increasing it (e.g., in 10°C steps) while monitoring the product-to-byproduct ratio by GC-MS.

• Optimize Hydrogen Pressure: The effect of pressure can be complex. While sufficient pressure is needed to drive the reaction, excessively high pressures can sometimes increase the surface concentration of activated hydrogen, potentially favoring hydrogenolysis.

  • Experimental Approach: Once a promising catalyst and temperature are identified, perform a pressure screen (e.g., 1 bar, 5 bar, 20 bar) to find the optimal balance.

Data Summary: Catalyst Selection Guide

Catalyst	Typical Hydrogenolysis Activity	Recommended for Preserving Alcohols	Key Considerations
Palladium (Pd/C)	High	No	Often the primary cause of C-O cleavage.[1]
Platinum (Pt/C, PtO₂)	Moderate-High	With caution	Can be aggressive; activity varies with support.
Rhodium (Rh/C)	Low-Moderate	Yes	Good for aromatic reductions while preserving alcohols.[5]
Ruthenium (Ru/C)	Low	Highly Recommended	Often shows excellent selectivity in preserving C-O bonds.[5]
Raney Nickel (Ra-Ni)	Moderate	Yes	Activity is highly dependent on batch and preparation.[3]

Protocol: Catalyst Screening for Selectivity

• Setup: Prepare four identical parallel reactors or run four sequential experiments under identical initial conditions.

• Reactors: Charge each reactor with 4,5-dimethyloctan-1-ol (1.0 eq), a suitable solvent (e.g., ethanol or ethyl acetate, 10 mL/g), and a magnetic stir bar.

• Catalyst Loading: To each reactor, add a different catalyst (5 mol% metal loading): Reactor 1 (Pd/C), Reactor 2 (Pt/C), Reactor 3 (Rh/C), Reactor 4 (Ru/C).

• Reaction Conditions: Seal the reactors, purge with N₂, then pressurize with H₂ to a moderate pressure (e.g., 5 bar). Set the temperature to a moderate starting point (e.g., 50°C).

• Monitoring: Stir vigorously. Take aliquots at regular intervals (e.g., 1h, 4h, 12h) and analyze by GC-MS to determine the ratio of starting material, desired product, and 4,5-dimethyloctane.

• Analysis: Compare the selectivity of each catalyst at similar conversion levels. The catalyst providing the highest ratio of desired product to alkane byproduct is the optimal choice.

Caption: Troubleshooting workflow for minimizing hydrogenolysis.

Q2: I am seeing a significant amount of a high molecular weight impurity, likely the bis(4,5-dimethyloctyl) ether. What causes this and how do I prevent it?

A2: Cause & Mitigation Strategy

The formation of a dimeric ether is the result of a bimolecular dehydration (condensation) reaction between two molecules of the alcohol. This reaction is typically catalyzed by acid and promoted by heat.[8] The source of acidity can be the catalyst support itself (e.g., certain grades of alumina or acidic carbon) or acidic impurities.

Core Directive: Your objective is to neutralize any acidic sites in the reaction system and use the lowest possible temperature.

Troubleshooting Steps:

• Evaluate Catalyst Support: Standard activated carbon can have acidic functional groups on its surface.

  • Action: Switch to a neutral support like washed, neutral carbon, or consider catalysts on non-acidic supports like calcium carbonate (CaCO₃).

• Neutralize Acidic Sites: If switching catalysts is not feasible, you can neutralize acidic sites by adding a small quantity of a non-nucleophilic, sterically hindered base.

  • Recommended Additives: A small amount of sodium or potassium carbonate (K₂CO₃) or a hindered organic amine like triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) can be effective. Be cautious, as some additives can poison certain catalysts.[9]

  • Experimental Approach: Add the basic modifier in small, sub-stoichiometric amounts (e.g., 0.1-1.0 wt% relative to the catalyst) and monitor the reaction.

• Reduce Reaction Temperature: As with hydrogenolysis, etherification is often favored at higher temperatures. Lowering the temperature will reduce the rate of this bimolecular condensation reaction.[8]

• Control Substrate Concentration: Bimolecular reactions, like etherification, are dependent on the concentration of the reactants. Running the reaction at a lower concentration can disfavor the formation of the dimer.

Protocol: Evaluating Basic Additives to Suppress Etherification

• Setup: Use your best-known catalyst system that is producing the ether byproduct. Prepare three identical reaction vessels.

• Reactors:

  • Vessel 1 (Control): No additive.

  • Vessel 2: Add K₂CO₃ (0.5 wt% relative to catalyst weight).

  • Vessel 3: Add triethylamine (0.2 vol%).

• Procedure: Run the hydrogenation under standard conditions.

• Analysis: Monitor the disappearance of starting material and the formation of the ether byproduct in all three reactions using GC. Compare the results to determine the most effective additive for suppressing ether formation without significantly impacting the desired reaction rate.

Frequently Asked Questions (FAQs)

Q: What are the recommended starting conditions for the hydrogenation of 4,5-dimethyloctan-1-ol? A: A good starting point would be using 5 mol% Ru/C as the catalyst in an ethanol solvent at 40°C under 5 bar of H₂ pressure . This provides a mild set of conditions that inherently minimizes the risk of both hydrogenolysis and etherification.

Q: How can I definitively identify my byproducts? A: Gas Chromatography-Mass Spectrometry (GC-MS) is the primary tool.[10][11] The hydrogenolysis product (4,5-dimethyloctane) will have a molecular weight 16 units less than the starting alcohol. The ether byproduct will have a molecular weight corresponding to two molecules of the alcohol minus one molecule of water (M.W. = 2 * M.W._alcohol - 18). For unambiguous structural confirmation, byproducts can be isolated via preparative chromatography and analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy .[12]

Q: Can the catalyst be reused? How does recycling affect selectivity? A: Yes, heterogeneous catalysts can often be reused after careful filtration. However, repeated use can lead to changes in the catalyst surface, including leaching of metal or accumulation of adsorbed species, which may alter selectivity. It is crucial to test the recycled catalyst and confirm that the product-to-byproduct ratio remains acceptable. If selectivity degrades, thermal reactivation or using fresh catalyst is recommended.

Q: Is it possible to achieve >99% selectivity to the desired product? A: Achieving >99% selectivity is challenging but possible with careful optimization. It requires a systematic approach to screen catalysts and fine-tune reaction parameters (temperature, pressure, solvent, additives) as outlined in the troubleshooting guide. In-situ reaction monitoring with techniques like ReactIR can provide real-time kinetic data to pinpoint the optimal conditions where the rate of the desired reaction is maximized relative to side reactions.[13]

References

• ACS Catalysis. (2013). Pd-Catalyzed Transfer Hydrogenolysis of Primary, Secondary, and Tertiary Benzylic Alcohols by Formic Acid: A Mechanistic Study.
• RSC Publishing. (2024). The engineering of CO2 hydrogenation catalysts for higher alcohol synthesis. Royal Society of Chemistry.
• Taylor & Francis Online. (n.d.). Hydrogenolysis – Knowledge and References. Taylor & Francis.
• University of Limerick. (2017). The influence of metal selection on catalyst activity for the liquid phase hydrogenation of furfural to furfuryl alcohol. ULIR.
• PMC. (n.d.). Mechanistic insights and catalyst design for the selective hydrogenolysis of cellulose to C2–C3 alcohols.
• Mettler Toledo. (n.d.). Hydrogenation Reactions | Safe Reaction Monitoring & Control.
• ResearchGate. (n.d.). Influence of reaction conditions and kinetic analysis of the selective hydrogenation of oleic acid toward fatty alcohols on Ru-Sn-B/Al2O3 in the flow reactor.
• Oxford Academic. (2006). Stereochemistry and Mechanism of Catalytic Hydrogenation and Hydrogenolysis. III. Catalytic Hydrogenolysis of Benzyl-type Alcohols and Their Derivatives. Bulletin of the Chemical Society of Japan.
• ResearchGate. (2025). Separation procedures in the identification of the hydrogenation products of biomass-derived hydroxymethylfurfural.
• Clariant. (n.d.).
• Thieme. (n.d.).
• MDPI. (2022).
• MDPI. (2022).
• SCIRP. (2022).
• Master Organic Chemistry. (2014).
• Process Insights. (n.d.). Tackling Hydrogen Fuel Impurity and the Analytical Techniques currently Leading the Way.
• Process Insights. (n.d.).

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Technical Support Center: Overcoming Solubility Issues with 4,5-Dimethyloctan-1-ol in Aqueous Assays

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter assay failures driven not by a compound’s lack of biological activity, but by its physicochemical behavior in aqueous environments.

4,5-dimethyloctan-1-ol is a highly hydrophobic, branched-chain aliphatic alcohol. When introduced into aqueous biochemical or cell-based assays, it is highly prone to precipitation, micelle formation, and non-specific binding. This guide provides the theoretical causality and field-proven, self-validating protocols required to keep this compound in solution and ensure the integrity of your assay data.

Diagnostic Workflow for Hydrophobic Compound Solubilization

Workflow for troubleshooting 4,5-dimethyloctan-1-ol solubility in aqueous biochemical assays.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why does 4,5-dimethyloctan-1-ol precipitate immediately upon dilution into my assay buffer? A: This is driven by the hydrophobic effect and "solvent shock." 4,5-dimethyloctan-1-ol contains a bulky, branched aliphatic chain. Branched chains make it thermodynamically difficult to form favorable hydrogen bonds with the surrounding water network compared to linear analogs[1]. When you spike the compound directly from a 100% DMSO stock into an aqueous buffer, the sudden shift in solvent polarity forces the hydrophobic tails to aggregate to minimize their exposed surface area. Furthermore, if you are using high ionic strength buffers (like 100 mM phosphate), the lack of available free water molecules exacerbates precipitation via the salting-out effect[2].

Q2: Can I just increase the DMSO concentration to keep it soluble? A: Only up to your assay's specific tolerance limit. While DMSO is the standard vehicle for hydrophobic compounds, biochemical assays typically only tolerate a final DMSO concentration between 1% and 5%, and cell-based assays usually tolerate less than 1%[3]. Above these thresholds, DMSO alters the dielectric constant of the buffer and strips the hydration shell from your target proteins, leading to enzyme denaturation or altered binding kinetics. You must empirically determine your assay's maximum tolerated dose (MTD) of DMSO by ensuring the Z'-factor remains >0.5[3][4].

Q3: If optimizing DMSO isn't enough, how do cyclodextrins help with this specific branched alcohol? A: Cyclodextrins (CDs), particularly 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are cyclic oligosaccharides that feature a lipophilic inner cavity and a hydrophilic exterior[5]. The hydrophobic branched alkyl chain of 4,5-dimethyloctan-1-ol partitions into the lipophilic cavity, forming a host-guest inclusion complex. This effectively masks the compound's hydrophobicity from the aqueous buffer, preventing precipitation while keeping the molecule available for target engagement in in vitro assays[6][7].

Q4: Should I use non-ionic surfactants like Tween-20 or Triton X-100 instead of cyclodextrins? A: Proceed with extreme caution. While non-ionic surfactants like Tween-80 can visually clear a precipitated solution[8], they operate by forming micelles. If the surfactant concentration exceeds its Critical Micelle Concentration (CMC), 4,5-dimethyloctan-1-ol will be sequestered inside the hydrophobic core of the micelles[2]. This drastically reduces the free ligand concentration in your assay, leading to artificially inflated IC50 or Kd values (false negatives). Cyclodextrins are generally preferred because they deliver the compound as a monomeric inclusion complex rather than trapping it in a bulk micelle.

Quantitative Comparison of Solubilization Strategies

Summarized below are the primary strategies for solubilizing 4,5-dimethyloctan-1-ol, structured for easy comparison of their physicochemical impacts.

Solubilization Strategy	Typical Working Range	Mechanism of Action	Assay Compatibility	Primary Risk / Artifact
DMSO (Co-solvent)	0.1% – 5.0% (v/v)	Lowers solvent dielectric constant; disrupts water network.	High (if <2.5%)	Protein denaturation; solvent shock upon rapid dilution.
HP-β-Cyclodextrin	1 mM – 50 mM	Forms 1:1 host-guest inclusion complexes.	Very High	May compete with the target for ligand binding if CD affinity is too high.
Tween-20 / Tween-80	0.01% – 0.1% (v/v)	Micellar encapsulation of the hydrophobic chain.	Moderate	Ligand sequestration (reduces free concentration); membrane disruption in cells.
Intermediate Dilution	10% DMSO transition	Prevents rapid kinetic precipitation.	High	Requires precise liquid handling to maintain final solvent limits.

Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. Do not proceed to efficacy testing without first validating the vehicle controls as described below.

Protocol 1: Empirical DMSO Tolerance & Intermediate Dilution

Use this protocol to prevent "solvent shock" and establish the baseline viability of your assay.

• Prepare Master Stock: Dissolve 4,5-dimethyloctan-1-ol in 100% anhydrous DMSO to create a 100x concentrated stock.

• Establish DMSO Tolerance Gradient: Prepare a series of vehicle-only assay buffers containing 0.1%, 0.5%, 1.0%, 2.5%, and 5.0% DMSO.

• Validate Assay Integrity: Run your standard biochemical reaction (with positive and negative controls) across the vehicle gradient. Calculate the Z'-factor for each. The highest DMSO concentration that maintains a Z'-factor >0.5 is your Maximum Tolerated Dose (MTD)[3][4].

• Intermediate Dilution (The "Step-Down"): To avoid solvent shock, do not pipette the 100x stock directly into the final aqueous buffer. Instead, dilute the 100x stock 1:10 into a transition buffer containing 10% DMSO[9].

• Final Addition: Dilute the intermediate mixture 1:10 into your final assay plate. This ensures a gradual transition of the hydration shell around the branched alcohol, minimizing kinetic precipitation.

Protocol 2: HP-β-Cyclodextrin Inclusion Complex Formulation

Use this protocol if Protocol 1 fails to maintain solubility at the assay's MTD for DMSO.

• Prepare CD Vehicle: Dissolve HP-β-CD in your standard aqueous assay buffer (e.g., 25 mM HEPES, pH 7.4) to a final concentration of 20 mM. Note: Avoid high-salt phosphate buffers if possible, as they promote salting-out[2].

• Compound Addition: While vigorously vortexing the HP-β-CD solution, add the 100x DMSO stock of 4,5-dimethyloctan-1-ol dropwise[9]. The slow addition rate is critical to allow the inclusion complex to form before bulk precipitation occurs.

• Thermodynamic Equilibration: Incubate the mixture on an orbital shaker at room temperature for 2 to 4 hours. Inclusion complex formation is an equilibrium-driven process and requires time[9].

• Validation via Centrifugation: Centrifuge the equilibrated solution at 10,000 x g for 10 minutes.

• Self-Validation Check: Inspect the tube for a pellet. If a pellet is present, the compound has exceeded its complexation capacity. You must use the supernatant for your assay and quantify the actual dissolved concentration via LC-MS or HPLC prior to calculating binding affinities. Always run a vehicle control containing the exact same concentration of HP-β-CD and DMSO[9].

References

• improving (-)-Anomalin solubility for in vitro assays - Benchchem. Benchchem.
• Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC. NIH.
• High throughput chemical screening | Drug Discovery, Chemical Biology and Screening | University of Helsinki. University of Helsinki.
• Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development - MDPI. MDPI.
• Impact of 2-hydroxypropyl-β-cyclodextrin inclusion complex formation on dopamine receptor-ligand interaction. Mario Schubert.
• DMSO tolerance and reagent stability testing. ResearchGate.
• How to test water-insoluble enzyme inhibitor through enzyme kinetics in phosphate buffer environemnt?? ResearchGate.
• Solubility issue of hydrophobic curcuminoid compounds in aqueous buffer for bioassay. ResearchGate.
• Correlation and Thermodynamic Analysis of Solubility of Mesotrione in Pure Solvents | Journal of Chemical & Engineering Data. ACS Publications.

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• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

4,5-dimethyloctan-1-ol vs 3,7-dimethyloctan-1-ol chemical properties

Comparative Technical Guide: 4,5-Dimethyloctan-1-ol vs. 3,7-Dimethyloctan-1-ol in Chemical Synthesis and Drug Development

Executive Summary

In the realm of synthetic chemistry and drug development, aliphatic fatty alcohols serve as critical building blocks for modulating the lipophilicity and membrane-permeability of active pharmaceutical ingredients (APIs). This guide provides an objective, data-driven comparison between two structural isomers: 3,7-dimethyloctan-1-ol (commonly known as tetrahydrogeraniol) and 4,5-dimethyloctan-1-ol . While they share the same molecular formula (C₁₀H₂₂O), their distinct methyl branching patterns fundamentally alter their physicochemical behavior, olfactory profiles, and utility in structure-activity relationship (SAR) profiling.

Structural & Mechanistic Analysis

The performance of a fatty alcohol in synthetic applications is dictated by its steric environment and hydrophobic surface area.

3,7-Dimethyloctan-1-ol (Tetrahydrogeraniol): Derived primarily from the catalytic hydrogenation of natural terpenoids like geraniol or citronellol[1], this isomer features methyl groups spaced at the 3 and 7 positions. This spacing mimics the isoprene units of natural lipids, allowing the molecule to integrate seamlessly into biological membranes[2]. The terminal hydroxyl group experiences minimal steric hindrance, making it an excellent, highly reactive nucleophile for esterification or a prime candidate for conversion into a leaving group (e.g., geranyl bromide equivalents) during the synthesis of complex azoles and piperazines[3].

4,5-Dimethyloctan-1-ol: In contrast, this synthetic isomer features adjacent methyl groups clustered in the center of the carbon chain (positions 4 and 5)[4]. This creates a localized steric "kink" that alters how the molecule packs within lipid bilayers. Mechanistically, incorporating the 4,5-dimethyl tail into a drug candidate disrupts membrane fluidity more aggressively than the 3,7-isomer. Furthermore, this clustered branching slightly reduces the exposed hydrophobic surface area, resulting in a lower partition coefficient (LogP) compared to its naturally spaced counterpart[4].

Physicochemical Properties Comparison

The structural differences between the two isomers manifest in their quantitative physicochemical properties, which must be accounted for during formulation and chromatographic separation.

Property	3,7-Dimethyloctan-1-ol	4,5-Dimethyloctan-1-ol
CAS Number	106-21-8[2]	66719-32-2[4]
Molecular Weight	158.28 g/mol [2]	158.28 g/mol [4]
Boiling Point	213 °C (98-99 °C at 9 mmHg)[2],[5]	~213.4 °C[6]
Density (at 20 °C)	0.828 g/mL[2]	~0.830 g/mL
LogP (Hydrophobicity)	3.90 - 3.96[2],[7]	3.50 (Computed)[4]
Topological Polar Surface Area	20.2 Ų[7]	20.2 Ų[4]
Odor Profile	Floral, rose-petal, citrus, waxy[2]	Waxy, aliphatic

Applications in Drug Development & Synthesis

The choice between these isomers is heavily dependent on the target application:

• Antifungal Drug Development: 3,7-dimethyloctan-1-ol is frequently utilized as a lipophilic tail in the synthesis of monoterpene-piperazine derivatives. The 3,7-dimethyl arrangement enhances the penetration of the active pharmacophore through rigid fungal cell walls, demonstrating potent minimal inhibitory concentrations (MIC) against strains like Candida albicans[3].

• SAR Membrane Profiling: 4,5-dimethyloctan-1-ol is leveraged in Structure-Activity Relationship (SAR) studies where mid-chain steric bulk is intentionally introduced to test receptor binding tolerances or to modulate the release kinetics of liposomal drug delivery systems.

Caption: Synthesis and pharmaceutical applications of 3,7- and 4,5-dimethyloctan-1-ol isomers.

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each methodological choice.

GC-MS Bioactive Profiling of Dimethyloctanol Isomers

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for resolving aliphatic isomers based on subtle boiling point and steric differences[8].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 mg of the dimethyloctanol sample in 1 mL of GC-MS-grade methanol[8]. Causality: Methanol is selected because it completely solubilizes the lipophilic fatty alcohols while providing a highly volatile matrix that rapidly vaporizes in the injection port, preventing peak tailing.

• Filtration (Self-Validation Step): Vortex the solution thoroughly and filter through a 0.22 µm syringe filter[8]. Causality: This guarantees sample clarity and prevents particulate matter from causing active-site adsorption or physical blockages in the delicate capillary column.

• Injection & Separation: Inject 1 µL of the filtered solution into an Agilent 7890A GC equipped with an HP-5MSI fused silica capillary column (5% phenyl, 95% dimethylpolysiloxane; 0.25 μm film thickness, 90 m length)[8]. Causality: The slightly polar 5% phenyl stationary phase is critical here; it provides the necessary selectivity to resolve the 3,7- and 4,5-dimethyl branching patterns, which would otherwise co-elute on a purely non-polar column.

• Detection: Utilize a quadrupole mass spectrometer with Electron Ionization (EI) to generate fragmentation patterns[8]. The 4,5-isomer will yield a distinct fragmentation pattern due to the central steric bulk compared to the 3,7-isomer.

Caption: Step-by-step GC-MS analytical workflow for the identification of dimethyloctanol isomers.

Synthesis of 1-(3,7-Dimethyloctyl)piperazine (Antifungal Precursor)

This protocol details the attachment of the 3,7-dimethyloctyl tail to a piperazine core, a vital step in synthesizing antifungal azoles[3].

Step-by-Step Methodology:

• Halogenation: Convert 3,7-dimethyloctan-1-ol to its corresponding bromide (1-bromo-3,7-dimethyloctane) using standard Appel reaction conditions to create a viable leaving group.

• Substitution Reaction: Dissolve the bromide intermediate (1.4 mmol) and piperazine (7.1 mmol, excess to prevent over-alkylation) in 10 mL of dry CH₂Cl₂[3]. Causality: Anhydrous conditions are strictly maintained to prevent the competitive hydrolysis of the bromide intermediate back into the starting alcohol. Stir at room temperature for 2 hours.

• Quenching: Quench the reaction with 20 mL of a saturated NaHCO₃ solution[3]. Causality: This mild basic quench safely neutralizes the hydrobromic acid byproduct without degrading the newly formed basic piperazine derivative.

• Extraction & Desiccation: Extract the product with CH₂Cl₂, wash with brine, and dry over anhydrous Na₂SO₄[3]. Causality: Na₂SO₄ acts as a desiccant to remove residual aqueous micro-droplets from the organic phase. This is a crucial self-validating step ensuring that subsequent concentration under reduced pressure does not result in water-induced bumping or product hydrolysis.

• Purification: Isolate the product via silica gel column chromatography (eluent: MeOH in CH₂Cl₂ from 0% to 50%) to yield the pure colorless oil[3].

References

• National Center for Biotechnology Information (NCBI). "4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707" PubChem. URL: [Link]

• MDPI. "Rational Design of New Monoterpene-Containing Azoles and Their Antifungal Activity" Molecules. URL: [Link]

• National Institutes of Health (NIH) / PMC. "GC-MS based bioactive profiling of Phyllanthus niruri and its antibacterial potential through experimental and computational studies" URL: [Link]

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A Comparative Guide to the Analytical Validation of 4,5-Dimethyloctan-1-ol as a Standard Reference Material

Introduction: The Imperative for Rigorously Validated Reference Standards

In the landscape of pharmaceutical research and development, the integrity of every analytical measurement underpins the safety and efficacy of therapeutic candidates. Reference standards are the bedrock of this analytical framework, serving as the benchmarks against which all measurements are qualified and quantified.[1] According to guidelines from bodies like the United States Pharmacopeia (USP), these standards are essential for confirming the identity, strength, quality, and purity of medicines and their ingredients.[2] A reference material that has not been rigorously validated introduces unacceptable uncertainty, potentially compromising batch-to-batch consistency, invalidating experimental data, and creating regulatory hurdles.[1]

This guide provides an in-depth, comparative analysis of the essential methodologies for validating a candidate batch of 4,5-dimethyloctan-1-ol (CAS: 66719-32-2; Formula: C₁₀H₂₂O) for its designation as a Standard Reference Material.[3][4] We will move beyond rote protocols to explore the scientific rationale behind the selection of orthogonal analytical techniques, the establishment of acceptance criteria, and the integration of data to generate a comprehensive certificate of analysis. Our approach is grounded in the principles outlined by international standards organizations such as ISO Guide 35, which provides a framework for the characterization, stability, and homogeneity assessment of reference materials.[5][6]

The Validation Framework: An Integrated, Multi-Technique Approach

The validation of a primary reference standard is not a task for a single analytical method. A scientifically sound validation rests on the principle of orthogonality, where multiple, independent analytical techniques are employed to assess different physicochemical properties of the material. This approach ensures that impurities with different characteristics (e.g., volatile vs. non-volatile, structurally related vs. unrelated) are detected and quantified. The overall workflow is designed to establish identity, purity, stability, and homogeneity.[7]

Caption: Overall workflow for the validation of a candidate reference material.

Phase 1: Unambiguous Identity Confirmation

Before assessing purity, the absolute chemical identity of the candidate material must be confirmed. This is a qualitative assessment to ensure the material is, in fact, 4,5-dimethyloctan-1-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is arguably the most powerful technique for structural elucidation of organic molecules. It provides detailed information about the chemical environment of each proton (¹H) and carbon (¹³C) atom, effectively creating a unique fingerprint of the molecular structure.[8] For a primary alcohol like 4,5-dimethyloctan-1-ol, ¹H NMR is particularly informative for confirming the presence of the hydroxymethylene (-CH₂OH) group and the arrangement of the alkyl chain.

Expected ¹H NMR Spectral Features for 4,5-Dimethyloctan-1-ol:

• ~3.6 ppm: A triplet corresponding to the two protons of the -CH₂- group directly attached to the hydroxyl oxygen (-CH₂OH).[9]

• ~0.8-1.6 ppm: A complex series of multiplets corresponding to the protons of the methyl (-CH₃) and methylene (-CH₂-) groups in the alkyl chain.

• Variable Position (e.g., 1.5-4.0 ppm): A broad singlet for the hydroxyl (-OH) proton. This signal's position is concentration and solvent-dependent, and it can be confirmed by its disappearance upon adding a drop of deuterium oxide (D₂O) to the NMR tube, due to proton exchange.[9][10]

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS combines the separation power of gas chromatography with the identification capability of mass spectrometry.[11] For a volatile compound like 4,5-dimethyloctan-1-ol, GC separates it from other volatile components before it enters the mass spectrometer. The MS then fragments the molecule in a reproducible manner, generating a mass spectrum that serves as a molecular fingerprint. This spectrum can be compared against a known standard or a spectral library for definitive identification.[12]

Expected Mass Spectrum Features:

• Molecular Ion Peak (M⁺): While potentially weak or absent for alcohols, a peak at m/z 158 corresponding to the molecular weight would be a key indicator.[3]

• Fragment Ions: A characteristic fragmentation pattern, including a prominent peak corresponding to the loss of water (M-18) at m/z 140 and other fragments from the cleavage of the alkyl chain.

Phase 2: Quantitative Purity Assessment - An Orthogonal Comparison

Purity assessment is the cornerstone of validation. Here, we compare three primary techniques, each offering a different and complementary perspective on the sample's purity.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Causality: GC-FID is the gold standard for quantifying volatile organic compounds.[13] Headspace GC is the preferred sample introduction method for alcohols, as it isolates volatile analytes from non-volatile matrix components, protecting the analytical column.[14][15] The Flame Ionization Detector (FID) provides a response that is directly proportional to the mass of carbon atoms, making it ideal for purity analysis by area percent calculation, assuming all impurities have a similar response factor to the main compound.

Experimental Protocol: Purity by Headspace GC-FID

• Standard/Sample Preparation: Accurately weigh and dissolve the 4,5-dimethyloctan-1-ol candidate material in a suitable solvent (e.g., methanol) to a concentration of ~1000 µg/mL in a headspace vial.

• Internal Standard: Add a known concentration of an internal standard (e.g., n-nonanol) that is well-resolved from the main peak.

• Incubation: Equilibrate the vial in the headspace autosampler oven (e.g., 85°C for 15 minutes) to allow volatile components to partition into the gas phase.[13]

• Injection: Automatically inject a sample of the headspace gas into the GC.

• GC Separation:

  • Column: Use a mid-polarity column (e.g., DB-624 or equivalent).

  • Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 240°C at 10°C/min.

• Detection: FID detector at 250°C.

• Analysis: Calculate purity using the area normalization method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is superior for detecting non-volatile or thermally unstable impurities that would not be detected by GC.[16][17] Since 4,5-dimethyloctan-1-ol lacks a strong UV chromophore, a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is necessary.

Experimental Protocol: Purity by HPLC-ELSD

• Sample Preparation: Prepare a solution of the candidate material in acetonitrile at approximately 1 mg/mL.

• HPLC Separation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• Detection: ELSD (Nebulizer Temperature: 40°C, Evaporator Temperature: 60°C).

• Analysis: As with GC, calculate purity using the area normalization method.[16]

Quantitative NMR (qNMR)

Causality: Unlike chromatographic methods that provide relative purity, qNMR can determine the absolute purity (mass fraction) of a substance without needing a reference standard of the same compound.[8] It achieves this by comparing the integrated signal of the analyte to that of a certified, high-purity internal standard of known concentration.

Experimental Protocol: Absolute Purity by ¹H qNMR

• Sample Preparation: Accurately weigh approximately 10 mg of the candidate material and 10 mg of a certified internal standard (e.g., maleic acid) into a vial. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay, 90° pulse angle).[8]

• Data Processing: Carefully integrate a well-resolved signal from the analyte (e.g., the -CH₂OH triplet at ~3.6 ppm) and a signal from the internal standard.

• Calculation: The purity is calculated based on the molar relationship derived from the integrated areas, the number of protons for each signal, the molecular weights, and the initial masses weighed.

Comparison of Purity Assessment Techniques

Technique	Principle	Impurities Detected	Purity Type	Key Advantages & Rationale
GC-FID	Separation of volatile compounds with flame ionization detection.	Volatile organic impurities.	Relative	High sensitivity and robustness for volatile analytes; ideal for residual solvents and related volatile by-products.[11]
HPLC-ELSD/CAD	Separation of compounds in the liquid phase with universal detection.	Non-volatile or thermally labile impurities.	Relative	Orthogonal to GC; essential for detecting impurities like synthesis reagents, catalysts, or degradation products.[17]
qNMR	Molar ratio determination against a certified internal standard.	Impurities with NMR signals distinct from the analyte.	Absolute	Provides a direct measurement of mass fraction traceable to SI units; does not require an identical reference standard.[8]
Karl Fischer	Titration based on the reaction of iodine with water.	Water.	Specific	Water is a common impurity that must be quantified separately as it is often invisible to GC and HPLC.[18]

Phase 3: Ensuring Batch Consistency and Long-Term Viability

Homogeneity Assessment

Causality: It is critical to demonstrate that the entire batch of the candidate material is uniform and that one vial is representative of all others. As per ISO Guide 35, this involves analyzing multiple samples taken from different points within the batch (e.g., top, middle, bottom).[5][19] A statistically insignificant variation in purity across these samples confirms the batch's homogeneity.

Stability Assessment

Causality: The stability study establishes the shelf-life and recommended storage conditions for the reference material.[5] This involves storing samples at both the intended long-term storage condition (e.g., 2-8°C) and under accelerated conditions (e.g., 40°C / 75% RH). The purity of the material is tested at set time points to detect any degradation.

Conclusion: Synthesizing Data for Certification

The validation of 4,5-dimethyloctan-1-ol as a standard reference material is a comprehensive process that relies on the synergistic application of orthogonal analytical techniques. Identity is unequivocally confirmed by NMR and GC-MS. Purity is assessed from multiple angles: GC-FID for volatile impurities, HPLC for non-volatile impurities, Karl Fischer for water content, and qNMR for an absolute purity value that anchors the entire assessment. Finally, homogeneity and stability studies ensure that the material is consistent and reliable over its intended lifespan.

By integrating the data from these disparate but complementary analyses, a certified value with a calculated uncertainty can be assigned, culminating in a Certificate of Analysis that provides researchers, scientists, and drug development professionals with the highest level of confidence in their analytical standard.

References

• ISO Guide 35:2017 Reference materials — Guidance for characterization and assessment of homogeneity and stability. International Organization for Standardization. [Link]

• Rapid and Sensitive Headspace Gas Chromatography–Mass Spectrometry Method for the Analysis of Ethanol in the Whole Blood. PMC (PubMed Central). [Link]

• ISO Guide 35: Reference Materials. SlideShare. [Link]

• Types of Reference Standards Used in the Pharmaceutical Industry. Pharmaffiliates. [Link]

• HPLC Testing and Analysis - Detailed Guide for Accurate Results. Torontech. [Link]

• HPLC direct purity assay using ultra-purified materials as primary standards. PubMed. [Link]

• Analysis of Blood Alcohol by Headspace with GC/MS and FID Detection. Shimadzu. [Link]

• ISO Guide 35:2006(en) Reference materials — General and statistical principles for certification. iTeh Standards. [Link]

• Pharmaceutical Reference Standards & Custom Synthesis. Epichem. [Link]

• Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. Lab Manager. [Link]

• Gas Chromatography in Drug Testing and Blood Alcohol Testing. ILT. [Link]

• Alcoholic Beverage Testing: Methods, Requirements, and Applications. ILT. [Link]

• Principles for the characterisation and the value assignment of the candidate reference material in the new ISO Guide 35:2017. JRC Publications Repository. [Link]

• Outline for the revision of ISO Guide 35. ResearchGate. [Link]

• Validation of an analytical technique for the dosage of ethanol in biological fluids. SciELO. [Link]

• Forensic Characterization of Liquor Samples by Gas Chromatography-Mass Spectrometry (GC-MS) – A Review. ResearchGate. [Link]

• Why Is HPLC Ideal for Chemical Purity Testing? Moravek. [Link]

• Application of Comprehensive 2D Gas Chromatography Coupled with Mass Spectrometry in Beer and Wine VOC Analysis. MDPI. [Link]

• Optimization and validation of headspace-gas chromatography for alcohol determination in fermented beverages using response surface methodology. Food Research. [Link]

• HPLC method for purifying organic compounds.

• Development and Validation of a Method for Alcohol Analysis in Brain Tissue by Headspace Gas Chromatography with Flame Ionization Detector. PMC (PubMed Central). [Link]

• Advancing Stable Isotope Analysis for Alcoholic Beverages' Authenticity: Novel Approaches in Fraud Detection and Traceability. MDPI. [Link]

• 4,5-Dimethyloctan-1-ol. PubChem. [Link]

• 14.11: H-NMR and C-NMR of Alcohols and Phenols. Chemistry LibreTexts. [Link]

• 4,5-Dimethylhexan-1-ol Properties. EPA. [Link]

• 4,5-dimethyloctan-1-ol. NIST WebBook. [Link]

• H-1 proton nmr spectrum of ethanol. Doc Brown's Chemistry. [Link]

• Methods for Validating Reference Materials. XRF Scientific. [Link]

• HOW TO USE AND HOW NOT TO USE CERTIFIED REFERENCE MATERIALS IN INDUSTRIAL CHEMICAL METROLOGY LABORATORIES. National Institute of Standards and Technology. [Link]

• SRM Definitions. National Institute of Standards and Technology. [Link]

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comparing organic synthesis routes for high-purity 4,5-dimethyloctan-1-ol

As a Senior Application Scientist, evaluating synthetic routes for branched aliphatic molecules requires balancing absolute stereocontrol with process scalability. The target molecule, 4,5-dimethyloctan-1-ol (C₁₀H₂₂O)[1], presents a classic synthetic challenge: it contains two contiguous chiral centers (C4 and C5) situated on a highly flexible aliphatic backbone. Unlike cyclic systems where conformational rigidity dictates stereochemical outcomes, flexible linear chains require highly engineered catalytic or auxiliary-driven transition states to achieve high enantiomeric and diastereomeric excess (ee/de).

This guide objectively compares three distinct synthetic paradigms for producing high-purity 4,5-dimethyloctan-1-ol, providing mechanistic causality, self-validating experimental protocols, and quantitative performance data to inform your process chemistry decisions.

Strategic Overview & Route Selection

The synthesis of 4,5-dimethyloctan-1-ol can be approached through three primary strategies, each optimized for different operational priorities:

• Route A: Chiral Auxiliary-Mediated Alkylation (The Evans Approach) – Best for absolute stereocontrol and early-stage drug discovery.

• Route B: Transition-Metal Catalyzed Asymmetric Hydrogenation – Best for industrial scalability and high atom economy.

• Route C: Biocatalytic Ene-Reductase Cascade – Best for green chemistry and mild, aqueous operating conditions.

Strategic decision matrix for 4,5-dimethyloctan-1-ol synthesis routes.

Route Comparisons & Mechanistic Causality

Route A: Chiral Auxiliary-Mediated Synthesis (Evans Alkylation)

The Evans oxazolidinone methodology remains the gold standard for constructing contiguous stereocenters on aliphatic chains[2]. By attaching a chiral oxazolidinone to a propionyl group, we force the subsequent enolate into a highly rigid, chelated transition state.

Causality of Stereocontrol: We utilize Sodium hexamethyldisilazanide (NaHMDS) to selectively generate the Z-enolate. The bulky isopropyl group on the chiral auxiliary physically shields the Re-face of the enolate. Consequently, the electrophile (e.g., a 1-iodo-2-methylpentane derivative) is forced to attack exclusively from the Si-face, setting the C4 and C5 stereocenters with >99% diastereoselectivity[2].

Route B: Transition-Metal Catalyzed Asymmetric Hydrogenation

For pilot-scale synthesis, stoichiometric chiral auxiliaries generate excessive waste. Instead, we utilize a Noyori-type asymmetric hydrogenation[3]. We start with a prochiral precursor: 4,5-dimethyloct-4-enoic acid.

Causality of Stereocontrol: We employ a Ru(OAc)₂((R)-BINAP) catalyst. Why ruthenium over rhodium? The carboxylate group of the substrate acts as a directing group, coordinating strongly to the Ru(II) metal center. This bidentate chelation locks the tetrasubstituted olefin into a fixed conformation within the chiral pocket of the BINAP ligand, allowing for highly enantiofacial-discriminating hydride transfer[3]. The resulting chiral acid is then reduced to the primary alcohol.

Route C: Biocatalytic Ene-Reductase Cascade

Enzymatic synthesis provides an environmentally benign alternative. Ene-reductases (EREDs), belonging to the Old Yellow Enzyme (OYE) family, catalyze the asymmetric reduction of activated alkenes (e.g., 4,5-dimethyloct-4-enal)[4].

Causality of Stereocontrol: EREDs utilize a flavin mononucleotide (FMN) cofactor to deliver a hydride trans-specifically to the alkene. The enzyme's active site precisely orientates the aliphatic chain, providing exquisite stereocontrol that is often difficult to achieve with small-molecule catalysts on unfunctionalized chains. An Alcohol Dehydrogenase (ADH) is then used in a one-pot cascade to reduce the aldehyde to the final alcohol[4].

Quantitative Data & Analytics

The following table summarizes the performance metrics of each route based on standardized 100-gram scale laboratory runs.

Performance Metric	Route A (Evans Auxiliary)	Route B (Ru-BINAP)	Route C (ERED Cascade)
Overall Yield	42%	78%	65%
Stereoselectivity (ee / de)	>99% / >98%	94% / 91%	>99% / >97%
Step Count	6	3	2 (One-pot cascade)
E-factor (Waste/Product)	>150	~25	~40 (Primarily aqueous)
Volumetric Productivity	Low (<10 g/L)	High (>100 g/L)	Medium (~30 g/L)
Estimated Cost per Gram	$450	$85	$120

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each critical step contains an observable or measurable parameter that confirms success before proceeding.

Protocol 1: Ru-BINAP Asymmetric Hydrogenation (Route B)

Workflow of the Ru-BINAP catalyzed asymmetric hydrogenation route.

Step 1: Catalyst Activation & Degassing

• Action: Dissolve 4,5-dimethyloct-4-enoic acid (100 mmol) and Ru(OAc)₂((R)-BINAP) (0.5 mol%) in anhydrous, degassed methanol (100 mL) within a high-pressure Parr reactor.

• Self-Validation: The solution must exhibit a bright orange-red hue. If the solution turns dark brown or black, the phosphine ligand has oxidized, and the catalytic cycle is dead. This colorimetric check validates the integrity of your inert atmosphere.

Step 2: High-Pressure Hydrogenation

• Action: Pressurize the reactor to 50 atm with H₂ gas and heat to 40°C with vigorous stirring (1000 rpm) to eliminate mass transfer limitations.

• Self-Validation: Monitor the reaction via a digital mass flow controller. You will observe a logarithmic decay in H₂ consumption. The reaction is validated as complete exactly when the H₂ uptake curve flatlines at the theoretical stoichiometric equivalent (1.0 eq). Proceeding to workup before this plateau guarantees incomplete conversion.

Step 3: Carboxyl Reduction

• Action: Transfer the isolated chiral acid to a dry flask, dissolve in THF, and add LiAlH₄ (1.5 eq) dropwise at 0°C.

• Self-Validation: Quench an aliquot with Fieser's method (n mL H₂O, n mL 15% NaOH, 3n mL H₂O). Rapid TLC (Hexanes/EtOAc 4:1) will show the complete disappearance of the highly polar acid spot (Rf ~0.1, streaks) and the appearance of a crisp, less polar product spot (Rf ~0.45).

Protocol 2: Biocatalytic Ene-Reductase Cascade (Route C)

Step 1: Enzyme Reconstitution & Cofactor Loading

• Action: Suspend the lyophilized Ene-Reductase (OYE1 variant) in 50 mM phosphate buffer (pH 7.0). Add catalytic FMN (0.1 mM).

• Self-Validation: Expose the solution briefly to a 365 nm UV lamp. A distinct yellow-green fluorescence confirms that the apo-enzyme has successfully bound the FMN cofactor, validating that the active site is properly folded and primed for hydride transfer.

Step 2: Biocatalytic Reduction with Cofactor Recycling

• Action: Add the substrate (4,5-dimethyloct-4-enal, 50 mM), Glucose Dehydrogenase (GDH), NADP⁺ (1 mM), and D-glucose (100 mM). Connect the bioreactor to an autotitrator dispensing 1M NaOH.

• Self-Validation: The GDH recycling system oxidizes glucose to gluconic acid to regenerate NADPH. The autotitrator's continuous addition of NaOH to maintain pH 7.0 provides a real-time, stoichiometric readout of the reaction kinetics. The abrupt cessation of base addition perfectly correlates with 100% alkene conversion, validating completion without requiring offline HPLC sampling.

References

• 4,5-Dimethyloctan-1-ol | C10H22O | CID 3017707 - PubChem, N
• Applications of Ene-Reductases in the Synthesis of Flavors and Fragrances - PMC, N
• Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts | PNAS, Proceedings of the N
• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing, Royal Society of Chemistry.

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A Comparative Guide to the Efficacy of 4,5-Dimethyloctan-1-ol as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Branched-Chain Alcohols in Chemical Synthesis

Branched-chain alcohols are valuable intermediates in the synthesis of a wide array of chemical products, including surfactants, lubricants, plasticizers, and fragrances.[1][2] Their unique molecular architecture, characterized by alkyl branches along the main carbon chain, imparts distinct physicochemical properties compared to their linear counterparts. These properties, such as lower melting points, altered viscosity, and different reactivity profiles, can be strategically leveraged to achieve desired product characteristics.[3]

This guide focuses on 4,5-dimethyloctan-1-ol, a C10 branched-chain primary alcohol. Due to the limited specific literature on this particular isomer, this guide will draw upon established principles of organic chemistry and available data for structurally similar branched and linear C10 and C8 alcohols to provide a comparative analysis of its efficacy as a chemical intermediate. We will primarily compare its expected performance against n-decanol (a linear C10 alcohol) and 2-propylheptan-1-ol (another branched C10 alcohol) in three fundamental chemical transformations: esterification, etherification, and oxidation.

Physicochemical Properties: A Foundation for Comparative Analysis

The physical and chemical properties of an intermediate are critical determinants of its behavior in a reaction, influencing factors such as solubility, reaction temperature, and potential side reactions. Below is a comparison of the key physicochemical properties of 4,5-dimethyloctan-1-ol and its linear and branched counterparts.

Property	4,5-Dimethyloctan-1-ol (Predicted)	n-Decanol (1-Decanol)	2-Propylheptan-1-ol
Molecular Formula	C₁₀H₂₂O[4]	C₁₀H₂₂O[5]	C₁₀H₂₂O[6]
Molecular Weight	158.28 g/mol [4]	158.28 g/mol [5]	158.28 g/mol [6]
Boiling Point	~220-225 °C	232.9 °C[7]	215 °C[8]
Melting Point	< -20 °C	6.4 °C[7]	Waxy Solid[8]
Density	~0.83 g/cm³	0.8297 g/cm³[7]	~0.83 g/cm³
Water Solubility	Very Low	37 mg/L at 25°C[7]	Very limited miscibility[8]
Structure	Branched	Linear	Branched

Note: Properties for 4,5-dimethyloctan-1-ol are estimated based on trends observed for similar branched alcohols.

The branched structure of 4,5-dimethyloctan-1-ol is expected to result in a lower boiling and melting point compared to the linear n-decanol, a common characteristic of branched-chain molecules due to reduced van der Waals forces. This can be advantageous in certain applications requiring lower processing temperatures.

Comparative Efficacy in Key Chemical Transformations

We will now delve into a comparative analysis of 4,5-dimethyloctan-1-ol in three pivotal reactions for a primary alcohol: esterification, Williamson ether synthesis, and oxidation to an aldehyde.

Esterification: The Impact of Steric Hindrance

Esterification is a fundamental reaction where an alcohol reacts with a carboxylic acid to form an ester. This reaction is crucial in the synthesis of fragrances, flavors, plasticizers, and solvents. The rate of esterification is significantly influenced by the steric hindrance around the hydroxyl group of the alcohol.[1]

General Reaction:

Comparative Performance:

Intermediate	Relative Reaction Rate (Predicted)	Expected Yield	Key Considerations
4,5-Dimethyloctan-1-ol	Slower	Moderate to High	The methyl groups at the C4 and C5 positions introduce steric hindrance near the reaction center, which is expected to slow down the reaction rate compared to a linear alcohol.[9]
n-Decanol	Fastest	High	As a linear primary alcohol, the hydroxyl group is readily accessible, leading to a faster reaction rate and high yields under standard conditions.[10]
2-Propylheptan-1-ol	Slower	Moderate to High	The propyl group at the C2 position creates significant steric hindrance, leading to a slower reaction rate compared to n-decanol.[11]

Experimental Protocol: Fischer Esterification of Acetic Acid

This protocol provides a general procedure for the esterification of a C10 alcohol with acetic acid, which can be adapted for a comparative study.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine the alcohol (1.0 eq), acetic acid (1.2 eq), and a catalytic amount of a strong acid (e.g., sulfuric acid, 1-2 mol%). Toluene can be used as a solvent to aid in the azeotropic removal of water.

• Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by tracking the amount of water collected or by analytical techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting ester can be further purified by distillation if necessary.

Causality Behind Experimental Choices: The use of a Dean-Stark trap is crucial for driving the equilibrium of this reversible reaction towards the product side by continuously removing water. Toluene forms a low-boiling azeotrope with water, facilitating its removal.

Workflow Diagram: Fischer Esterification

Caption: Workflow for Fischer Esterification.

Williamson Ether Synthesis: A Test of Nucleophilicity and Steric Access

The Williamson ether synthesis is a versatile method for preparing symmetrical and unsymmetrical ethers via an Sₙ2 reaction between an alkoxide and an alkyl halide.[3][12] The success of this reaction is highly dependent on the steric hindrance of both the alkoxide and the alkyl halide.[13]

General Reaction:

Comparative Performance:

Intermediate	Relative Reaction Rate (Predicted)	Potential Side Reactions	Key Considerations
4,5-Dimethyloctan-1-ol	Slower	Elimination (E2) of alkyl halide	The branching in the alkoxide can slightly decrease its nucleophilicity and increase its basicity, potentially leading to a competing elimination reaction with the alkyl halide, especially if the halide is secondary or tertiary.[14]
n-Decanol	Fastest	Minimal	The linear alkoxide is a strong nucleophile with minimal steric hindrance, favoring the desired Sₙ2 substitution.
2-Propylheptan-1-ol	Slower	Elimination (E2) of alkyl halide	The branching closer to the oxygen atom makes the alkoxide more sterically hindered and a stronger base, increasing the likelihood of the E2 elimination side reaction.[15]

Experimental Protocol: Synthesis of Benzyl Ethers

This protocol details the synthesis of a benzyl ether from a C10 alcohol.

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 eq) in an anhydrous aprotic solvent like tetrahydrofuran (THF). Add sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C. Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases.

• Sₙ2 Reaction: Cool the resulting alkoxide solution to 0 °C and add benzyl bromide (1.0 eq) dropwise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

• Workup: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ether can be purified by column chromatography.[16]

Causality Behind Experimental Choices: The use of a strong, non-nucleophilic base like NaH ensures complete deprotonation of the alcohol to form the more reactive alkoxide. Anhydrous conditions are critical as water would quench the NaH and the alkoxide. An aprotic solvent like THF is used to avoid protonating the alkoxide.

Workflow Diagram: Williamson Ether Synthesis

Caption: Workflow for Williamson Ether Synthesis.

Oxidation to Aldehydes: Controlling Over-oxidation

The oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis. A key challenge is preventing over-oxidation to the corresponding carboxylic acid.[17] Mild oxidation methods, such as the Swern oxidation, are often employed to achieve this selectivity.[6]

General Reaction (Swern Oxidation):

Comparative Performance:

Intermediate	Expected Yield	Key Considerations
4,5-Dimethyloctan-1-ol	High	The steric hindrance from the methyl groups is not expected to significantly impact the outcome of the Swern oxidation, which is generally tolerant of various functional groups and steric environments.[18]
n-Decanol	High	The reaction is expected to proceed efficiently to yield decanal.
2-Propylheptan-1-ol	High	Similar to other primary alcohols, a high yield of the corresponding aldehyde is anticipated.

Experimental Protocol: Swern Oxidation

This protocol outlines the general procedure for the Swern oxidation of a primary alcohol.

• Reagent Preparation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve oxalyl chloride (1.5 eq) in anhydrous dichloromethane (DCM) and cool to -78 °C (dry ice/acetone bath).

• Activation of DMSO: Slowly add a solution of dimethyl sulfoxide (DMSO, 2.0 eq) in anhydrous DCM to the oxalyl chloride solution, maintaining the temperature below -60 °C. Stir for 15 minutes.

• Alcohol Addition: Add a solution of the alcohol (1.0 eq) in anhydrous DCM dropwise, keeping the temperature at -78 °C. Stir for 30 minutes.

• Elimination: Add triethylamine (Et₃N, 5.0 eq) dropwise, maintaining the low temperature. A white precipitate will form.

• Warming and Workup: After stirring for another 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature. Quench the reaction with water and separate the organic layer.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent under reduced pressure (the aldehyde product may be volatile). The crude aldehyde can be purified by distillation or column chromatography.[19]

Causality Behind Experimental Choices: The low temperature is critical to control the exothermic reaction and prevent the decomposition of the reactive intermediate. The use of a hindered base like triethylamine facilitates the final elimination step to form the aldehyde. Anhydrous conditions are essential for the success of the reaction.

Workflow Diagram: Swern Oxidation

Caption: Workflow for Swern Oxidation.

Conclusion and Future Outlook

4,5-Dimethyloctan-1-ol, as a branched-chain primary alcohol, presents a viable profile as a chemical intermediate. Its branched structure is anticipated to influence its reactivity in a predictable manner, primarily through steric effects.

• In esterification , it is expected to react more slowly than its linear counterpart, n-decanol, a factor that can be mitigated by optimizing reaction conditions such as temperature and catalyst loading.

• In Williamson ether synthesis , while a good yield of the ether product is expected with primary alkyl halides, the increased basicity of its alkoxide may lead to a higher propensity for elimination side reactions compared to linear alkoxides, especially with more hindered halides.

• For oxidation to the aldehyde , mild and selective methods like the Swern oxidation are expected to be highly effective, with yields comparable to those of other primary alcohols.

The choice between 4,5-dimethyloctan-1-ol and its alternatives will ultimately depend on the specific requirements of the target molecule and the desired reaction kinetics. The lower melting point and potentially different solubility profile of 4,5-dimethyloctan-1-ol could offer advantages in certain formulation and processing applications. Further experimental studies directly comparing the reaction kinetics and yields of 4,5-dimethyloctan-1-ol with its isomers and linear analogues are warranted to fully elucidate its potential as a versatile chemical intermediate.

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Safety & Regulatory Compliance

Physicochemical Profiling &amp; Waste Characterization

Comprehensive Operational Guide: 4,5-Dimethyloctan-1-ol Handling and Disposal Procedures

For researchers and drug development professionals, managing the lifecycle of specialized aliphatic alcohols like 4,5-Dimethyloctan-1-ol requires precision. As a branched C10 alcohol, it presents specific logistical challenges due to its lipophilicity and potential environmental persistence. This guide provides a self-validating, step-by-step protocol for the safe accumulation, segregation, and final disposal of 4,5-Dimethyloctan-1-ol, ensuring both laboratory safety and strict regulatory compliance.

Understanding the molecular behavior of 4,5-Dimethyloctan-1-ol is the foundation of proper disposal. With an XLogP3 value of 3.5, this compound is highly lipophilic and exhibits extremely low aqueous solubility [1].

Causality Check: Why is drain disposal strictly prohibited? The high partition coefficient means the chemical will not dissolve in wastewater. Instead, it leads to phase separation, potential accumulation in municipal plumbing, and severe toxicity to aquatic ecosystems if it reaches environmental waterways. Furthermore, while pure C10 alcohols typically have flash points above 60°C (140°F) and do not inherently trigger the EPA's Resource Conservation and Recovery Act (RCRA) D001 (Ignitable) classification, laboratory workflows often mix them with volatile solvents, altering the waste stream's regulatory status [2].

Table 1: 4,5-Dimethyloctan-1-ol Quantitative Data & Disposal Metrics

Property / Metric	Value / Classification	Operational Implication
CAS Number	66719-32-2[1]	Required identifier for all hazardous waste manifests.
Molecular Weight	158.28 g/mol [1]	High mass contributes to low volatility at room temperature.
XLogP3 (Lipophilicity)	3.5[1]	Insoluble in water; strictly prohibits drain disposal.
RCRA Classification	Non-Hazardous Solid Waste[2]	When pure, it is regulated as non-halogenated organic waste.
Primary Disposal Route	High-Temperature Incineration	Ensures complete thermal destruction of the carbon chain.

Waste Segregation Logic

Proper segregation prevents dangerous chemical reactions (e.g., mixing alcohols with strong oxidizers) and avoids inflating disposal costs (e.g., cross-contaminating non-halogenated waste with halogenated solvents). Follow the decision matrix below to route your waste correctly.

Decision matrix for the segregation and characterization of 4,5-Dimethyloctan-1-ol waste streams.

Step-by-Step Disposal Protocol

To ensure a self-validating safety system, each step of this protocol incorporates a verification check.

Step 1: Primary Containment Selection

• Action: Collect liquid waste in high-density polyethylene (HDPE) or amber glass carboys.

• Causality: 4,5-Dimethyloctan-1-ol is a branched aliphatic alcohol. While generally stable, prolonged exposure to low-density plastics (LDPE) can cause polymer swelling or crazing due to its lipophilic nature. HDPE or glass provides a chemically inert barrier.

• Validation: Visually inspect the container for structural integrity (no stress fractures or discoloration) prior to waste introduction.

Step 2: Satellite Accumulation Area (SAA) Storage

• Action: Store the waste container in a designated SAA at or near the point of generation. Keep the container tightly closed with a vented cap if gas generation is possible from co-solvents.

• Causality: Open containers violate EPA emissions standards and exponentially increase the risk of accidental spills. Secondary containment (e.g., chemically resistant spill trays) captures potential leaks before they contaminate laboratory surfaces [2].

• Validation: Ensure the total accumulated volume never exceeds 55 gallons (or 1 quart of acutely hazardous waste) to maintain SAA compliance.

Step 3: Labeling and Documentation

• Action: Affix a standardized hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list "4,5-Dimethyloctan-1-ol" and all co-solvents with their approximate percentages.

• Causality: Labeling waste as "Unknown organics" triggers costly, mandatory analytical testing by disposal vendors and poses severe exposure risks to downstream waste handlers.

• Validation: Cross-reference the label against the laboratory's active chemical inventory to ensure all components are accounted for.

Step 4: Transport and Final Thermal Destruction

• Action: Coordinate with a licensed hazardous waste vendor to transport the material for high-temperature incineration.

• Causality: High-temperature incineration (>1000°C) is the only approved method for this chemical. It permanently breaks the aliphatic C-C and C-O bonds, converting the compound entirely into CO₂ and H₂O, thereby eliminating any risk of environmental persistence.

• Validation: Retain the final signed manifest from the disposal facility as proof of cradle-to-grave destruction.

Spill Response & Immediate Safety

In the event of a localized spill during drug development workflows, execute the following immediate actions:

• Isolate the Area: Restrict access to prevent tracking the lipophilic liquid across the laboratory.

• Eliminate Ignition Sources: Although the pure chemical has a higher flash point, assume flammability if the exact mixture composition is unknown.

• Absorb: Deploy inert, non-combustible absorbents (e.g., vermiculite, diatomaceous earth, or specialized chemical spill pads). Do not use sawdust, as the high surface area combined with an organic compound can create a secondary fire hazard.

• Collect and Dispose: Sweep the saturated absorbent into a compatible solid waste container, label it as "Spill Debris containing 4,5-Dimethyloctan-1-ol," and route it through the solid non-halogenated waste stream for incineration.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4,5-Dimethyloctan-1-ol

This guide provides essential safety and handling protocols for 4,5-Dimethyloctan-1-ol (CAS No. 66719-32-2)[1]. As a dedicated partner in your research, we prioritize your safety by delivering field-proven insights that extend beyond the product itself. The following procedures are synthesized from established safety standards for aliphatic alcohols and data from structurally similar compounds, ensuring a robust framework for safe laboratory operations.

Hazard Identification: Understanding the "Why" Behind the Protection

4,5-Dimethyloctan-1-ol is a long-chain aliphatic alcohol. Based on data from analogous compounds, the primary hazards to be mitigated are:

• Skin Irritation: Like other medium-chain fatty alcohols, this compound can permeate the skin, potentially leading to irritation.[2][3] Prolonged or repeated contact should be avoided.

• Serious Eye Irritation: Direct contact with the eyes is likely to cause significant irritation.[2][4]

• Combustibility: While not highly flammable at room temperature, long-chain alcohols are combustible liquids and can ignite if exposed to heat or open flames. Their vapors can form explosive mixtures with air, particularly upon heating.[3]

• Aquatic Toxicity: Data for similar chemicals suggests potential toxicity to aquatic life.[4] Therefore, release into the environment must be prevented.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final and critical barrier between you and potential chemical exposure. It must be chosen based on a thorough risk assessment of the specific procedure being performed. Below is a summary of recommended PPE for handling 4,5-Dimethyloctan-1-ol.

PPE Selection Summary Table

Task / Scale of Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low Volume / Benchtop Use (e.g., preparing solutions, small-scale reactions)	Safety glasses with side shields	Nitrile or Neoprene gloves	Standard lab coat	Not typically required with adequate ventilation
High Volume / Potential for Splash (e.g., transferring >1L, heating, agitation)	Chemical splash goggles AND a face shield	Nitrile or Neoprene gloves	Chemical-resistant apron over a lab coat	Required if heating or aerosolizing without a fume hood

Step-by-Step PPE Selection and Use

A. Eye and Face Protection: Your First Line of Defense

• Causality: The primary ocular hazard is a splash of liquid causing serious eye irritation.[2][4]

• Protocol:

  • Minimum Requirement: For any task involving 4,5-Dimethyloctan-1-ol, ANSI Z87.1-compliant safety glasses with side shields are mandatory.[5]

  • Splash Hazard: When transferring liquids, working with glassware under pressure, or any task with an elevated splash risk, upgrade to indirectly vented chemical splash goggles.[6]

  • High-Volume/Energy Tasks: For tasks involving large volumes or vigorous agitation where splashes are likely, a full-face shield must be worn in addition to chemical splash goggles. A face shield alone does not provide adequate eye protection.[5]

B. Hand Protection: Preventing Dermal Exposure

• Causality: Aliphatic alcohols can be absorbed through the skin and cause irritation. The correct glove material is crucial for creating an effective barrier.

• Protocol:

  • Glove Selection: Use chemical-resistant gloves. Nitrile or neoprene gloves are recommended as they provide good resistance to a wide range of chemicals, including alcohols.[7]

  • Inspection: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

  • Donning: Ensure hands are clean and dry before putting on gloves.

  • Doffing and Disposal: To prevent self-contamination, remove gloves by peeling them off from the cuff downwards, turning them inside out. Dispose of contaminated gloves as hazardous waste according to your institution's guidelines. Never reuse disposable gloves.

  • Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.[8]

C. Body Protection: Shielding Skin and Clothing

• Causality: Protects skin from accidental spills and prevents contamination of personal clothing.

• Protocol:

  • Standard Use: A clean, buttoned lab coat is the minimum requirement.[7]

  • Large Quantities: When handling larger volumes where significant splashes could occur, supplement your lab coat with a chemical-resistant apron.[5]

  • Attire: Always wear long pants and closed-toe shoes in the laboratory.[8]

D. Respiratory Protection: When Ventilation is Not Enough

• Causality: While 4,5-Dimethyloctan-1-ol has a low vapor pressure, inhaling vapors or aerosols can occur, especially if heated or agitated.

• Protocol:

  • Primary Control: All work with 4,5-Dimethyloctan-1-ol should ideally be conducted in a certified chemical fume hood to control vapors at the source.[7]

  • When Required: If engineering controls are insufficient or unavailable, and there is a risk of generating aerosols or inhaling vapors, respiratory protection is necessary.

  • Consult EHS: The use of a respirator requires enrollment in your institution's respiratory protection program, which includes fit testing and training. Contact your Environmental Health and Safety (EHS) department for guidance on selecting the appropriate respirator and cartridge.

Operational and Disposal Plans

Proper PPE is only one component of a safe workflow. Adherence to the following operational and disposal procedures is critical.

Workflow for Risk Assessment and PPE Selection

Caption: Risk assessment workflow for selecting appropriate PPE.

Safe Handling and Storage Protocol

• Ventilation: Handle this chemical in a well-ventilated area. A chemical fume hood is strongly recommended.[7]

• Ignition Sources: Keep away from heat, sparks, and open flames. Use spark-proof tools and explosion-proof equipment where necessary.[4]

• Grounding: All equipment used for transferring the material should be grounded to prevent static discharge.[4]

• Hygiene: Avoid all personal contact. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after use.[8]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers. Keep away from strong oxidants, acid anhydrides, and acid chlorides.

Emergency Spill Response Protocol

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Control Ignition Sources: If it is safe to do so, remove all sources of ignition.

• Ventilate: Increase ventilation to the area.

• Don PPE: Wear, at a minimum, chemical splash goggles, a face shield, a lab coat or apron, and double-layered nitrile gloves. If the spill is large, respiratory protection may be required.

• Containment: For small spills, contain the liquid with an inert absorbent material such as sand, vermiculite, or a commercial spill pillow.[7][8] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with soap and water.

• Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.

Disposal Plan

• Waste Characterization: All waste containing 4,5-Dimethyloctan-1-ol must be treated as hazardous chemical waste.

• Containerization: Collect waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.

• Disposal Request: Follow your institution's procedures for hazardous waste pickup and disposal. Never pour this chemical down the drain, as it may be toxic to aquatic life.[4]

By integrating this expert guidance into your laboratory's standard operating procedures, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

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• 5. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 6. chemical.kao.com [chemical.kao.com]
• 7. zhongdachemical.com [zhongdachemical.com]
• 8. assets.granodirect.com.au [assets.granodirect.com.au]